3-Tert-butyl-3-azabicyclo[3.1.1]heptan-6-one

Core Science & Biosynthesis

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectral Features of 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one is a saturated heterocyclic ketone with a rigid bicyclic framework. This structural rigidity makes it an attractive scaffold in medicinal chemistry, offering a three-dimensional diversity that can lead to enhanced target specificity and improved pharmacokinetic properties. A thorough understanding of its structural and electronic characteristics is paramount for its effective utilization in drug design and development. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the structural elucidation of such molecules. This guide provides a comprehensive analysis of the anticipated ¹H and ¹³C NMR chemical shifts for 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one, offering insights into the relationship between its structure and spectral features. While a publicly available, experimentally determined spectrum for this specific molecule is not readily accessible, this guide synthesizes data from analogous structures and fundamental NMR principles to provide a robust predictive analysis.

Molecular Structure and Numbering

The structure of 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one, with the conventional numbering scheme used for NMR analysis, is depicted below. The bicyclo[3.1.1]heptane core imposes significant conformational constraints, which in turn influence the chemical environment of each proton and carbon atom.

Caption: Molecular structure and numbering of 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one.

Predicted ¹H NMR Spectral Analysis

The ¹H NMR spectrum of 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one is expected to exhibit distinct signals corresponding to the protons of the bicyclic framework and the tert-butyl group. The rigidity of the bicyclic system is anticipated to result in complex splitting patterns due to fixed dihedral angles between vicinal protons.

A key feature of the spectrum will be a prominent singlet in the upfield region, integrating to nine protons, which is characteristic of the chemically equivalent methyl protons of the tert-butyl group.[1] The protons on the bicyclic core will be more deshielded and will display more complex multiplicities.

The bridgehead protons (H1 and H5) are expected to be in a unique chemical environment. The protons on the carbons adjacent to the nitrogen (C2 and C4) will be deshielded due to the electronegativity of the nitrogen atom. The methylene protons at C7 will likely be non-equivalent and exhibit geminal coupling. The protons alpha to the carbonyl group (at C1 and C5, and potentially C7 depending on the precise geometry) will be further deshielded.

Predicted ¹³C NMR Spectral Analysis

The ¹³C NMR spectrum will provide complementary information for the structural confirmation. A high-frequency signal, typically above 200 ppm, is expected for the carbonyl carbon (C6), which is a characteristic chemical shift for ketones within a strained ring system.[2]

The carbons of the tert-butyl group will appear as two distinct signals: a quaternary carbon and a methyl carbon signal. The quaternary carbon of the tert-butyl group is expected around 50-60 ppm, while the three equivalent methyl carbons will resonate at a lower frequency, typically in the 25-35 ppm range.[1] The remaining carbons of the bicyclic framework will have chemical shifts that are influenced by their proximity to the nitrogen atom and the carbonyl group. The bridgehead carbons (C1 and C5) and the carbons adjacent to the nitrogen (C2 and C4) are expected to have distinct chemical shifts.

Tabulated Predicted Chemical Shifts

The following table summarizes the predicted ¹H and ¹³C NMR chemical shifts for 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one. These predictions are based on data from analogous bicyclic ketones and N-tert-butyl amines.[2][3]

Atom	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)	Key Influencing Factors
C1, C5 (Bridgehead)	2.5 - 3.5	40 - 55	Proximity to carbonyl and nitrogen, ring strain
C2, C4	2.8 - 3.8	55 - 70	Electronegativity of adjacent nitrogen
C6	-	> 200	Carbonyl group in a strained ring
C7	1.8 - 2.5	25 - 40	Methylene bridge
tert-Butyl (quaternary)	-	50 - 60	Shielded quaternary carbon
tert-Butyl (methyl)	1.0 - 1.5	25 - 35	Equivalent methyl groups

Experimental Protocol for NMR Data Acquisition

To obtain high-quality ¹H and ¹³C NMR spectra for 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one, the following experimental protocol is recommended.

1. Sample Preparation:

• Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, acetone-d₆, or DMSO-d₆).

• The choice of solvent can influence chemical shifts; consistency is key for comparative studies.

• Filter the solution into a 5 mm NMR tube to remove any particulate matter.

2. ¹H NMR Spectroscopy:

• Instrument: A high-field NMR spectrometer (≥400 MHz) is recommended for better signal dispersion.

• Acquisition Parameters:

  • Pulse Program: Standard single-pulse experiment.

  • Spectral Width: Approximately 12-15 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-5 seconds.

  • Number of Scans: 16-64, depending on the sample concentration.

• Processing: Apply a line broadening factor of 0.3 Hz before Fourier transformation to improve the signal-to-noise ratio. Phase and baseline correct the spectrum. Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS).

3. ¹³C NMR Spectroscopy:

• Instrument: The same spectrometer as for ¹H NMR.

• Acquisition Parameters:

  • Pulse Program: Proton-decoupled single-pulse experiment (e.g., zgpg30).

  • Spectral Width: Approximately 220-250 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024 or more to achieve an adequate signal-to-noise ratio, as ¹³C has a low natural abundance.

• Processing: Apply a line broadening of 1-2 Hz. Phase and baseline correct the spectrum. Reference the spectrum to the deuterated solvent signal.

4. 2D NMR Experiments (for unambiguous assignment):

• COSY (Correlation Spectroscopy): To establish ¹H-¹H coupling networks.

• HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded ¹H and ¹³C atoms.

• HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range ¹H-¹³C correlations (2-3 bonds), which is crucial for assigning quaternary carbons and piecing together the molecular framework.

Logical Workflow for Spectral Analysis

The following diagram outlines the logical workflow for the comprehensive NMR analysis of 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one.

Caption: Workflow for the NMR analysis of 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one.

Conclusion

The structural elucidation of complex bicyclic molecules like 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one relies heavily on a detailed analysis of their NMR spectra. This guide provides a foundational framework for understanding the expected ¹H and ¹³C NMR chemical shifts of this compound. The predicted spectral data, based on established principles and analogous structures, serves as a valuable reference for researchers working with this and similar molecular scaffolds. The outlined experimental protocols and analytical workflow offer a systematic approach to obtaining and interpreting high-quality NMR data, ultimately enabling the unambiguous structural confirmation and characterization of this important building block for drug discovery.

References

• Poveda, A., et al. (2020). Evaluation of the tert-butyl group as a probe for NMR studies of macromolecular complexes. PMC. [Link]

• Mykhailiuk, P. K., et al. (2024). 3-Substituted 6-Azabicyclo[3.1.1]heptanes: Nonclassical Piperidine Isosteres for Drug Discovery. The Journal of Organic Chemistry. [Link]

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Physicochemical Profiling and Synthetic Utility of 3-tert-Butyl-3-azabicyclo[3.1.1]heptan-6-one

Executive Summary

In modern drug discovery, the transition from flat, sp2-rich aromatic rings to complex, sp3-rich aliphatic scaffolds is a proven strategy for improving clinical success rates. The compound 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one (CAS: 1240526-77-5) represents a highly versatile, conformationally restricted building block[1]. By acting as a non-classical bioisostere for piperidine, this bridged bicyclic system offers unique spatial exit vectors, enhanced metabolic stability, and a reactive C6-ketone handle for rapid library generation[2].

This technical whitepaper provides an in-depth analysis of its physicochemical properties, structural rationale, and self-validating synthetic protocols for downstream derivatization.

Structural Rationale & Bioisosterism

The piperidine ring is ubiquitous in FDA-approved drugs but suffers from high conformational flexibility and basicity, often leading to promiscuous binding (e.g., hERG channel liability) and rapid oxidative metabolism.

The introduction of a methylene bridge to form the 3-azabicyclo[3.1.1]heptane core forces the ring into a rigidified boat/chair conformation[3]. This structural lock achieves three critical objectives:

• Vector Alteration: The substituents at the nitrogen and C6 positions are projected at distinct angles compared to 1,4-substituted piperidines, allowing access to novel patent space and unique target binding pockets.

• Increased Fsp3: The fraction of sp3-hybridized carbons is maximized, which statistically correlates with higher aqueous solubility and lower off-target toxicity.

• Steric Shielding: The bulky tert-butyl group at the N3 position provides significant steric hindrance, modulating the amine's basicity and shielding it from N-dealkylation by CYP450 enzymes.

Fig 1. Bioisosteric replacement of piperidine with the 3-azabicyclo[3.1.1]heptane scaffold.

Physicochemical Properties

Understanding the baseline physicochemical metrics of this building block is essential for predicting the Ligand Efficiency (LE) and Lipophilic Efficiency (LipE) of downstream drug candidates. The data below synthesizes established cheminformatics parameters for the core structure[1][4].

Property	Value	Implication for Drug Design
Chemical Formula	C10H17NO	-
Molecular Weight	167.25 g/mol	Low MW allows for extensive functionalization while remaining within Lipinski's Rule of 5.
CAS Number	1240526-77-5	Commercially available for scale-up synthesis.
Topological Polar Surface Area (TPSA)	~20.3 Ų	Excellent membrane permeability; highly suitable for CNS-targeted therapeutics requiring BBB penetration.
Calculated LogP (cLogP)	~1.9	Optimal lipophilicity for oral bioavailability without driving non-specific hydrophobic binding.
Fraction of sp3 Carbons (Fsp3)	0.90 (9/10)	Exceptional 3D character; reduces flat-aromatic stacking liabilities.
Hydrogen Bond Donors / Acceptors	0 / 2	Minimizes the desolvation penalty upon entering a hydrophobic target pocket.

Synthetic Workflows & Derivatization Strategies

As a Senior Application Scientist, I emphasize that robust chemistry must be self-validating . The C6-ketone of 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one is a highly reactive electrophilic center. Below are field-proven, step-by-step methodologies for its derivatization, complete with causality and In-Process Controls (IPCs)[2].

Protocol: Reductive Amination (C6-Amine Synthesis)

Objective: Convert the C6-ketone into a substituted 6-amino derivative for library generation. Stereochemical Rationale: The steric bulk of the N-tert-butyl group directs incoming hydride attack predominantly from the less hindered face, yielding high diastereoselectivity.

• Imine Formation: Dissolve the ketone (1.0 eq) and a primary amine (1.2 eq) in anhydrous 1,2-dichloroethane (DCE).

  • Causality: DCE is selected over dichloromethane (DCM) because its higher boiling point (83 °C) allows for mild thermal acceleration if the primary amine is sterically hindered.

• Acid Catalysis: Add glacial acetic acid (1.5 eq).

  • Causality: The weak acid selectively protonates the ketone oxygen, increasing electrophilicity, without fully sequestering the nucleophilic amine as a non-reactive salt.

• Self-Validating IPC: Before proceeding, withdraw a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS.

  • Validation: The complete disappearance of the ketone mass (m/z 168 [M+H]+) and the appearance of the imine intermediate confirms successful condensation. Proceeding prematurely leads to direct reduction of the ketone to an undesired secondary alcohol.

• Selective Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)3) (1.5 eq) portion-wise at room temperature.

  • Causality: NaBH(OAc)3 is a mild hydride source that selectively reduces the highly electrophilic iminium ion while sparing unreacted ketone.

• Quench & Isolation: Quench with saturated aqueous NaHCO3 and extract with EtOAc.

  • Causality: The basic quench neutralizes the acetic acid, ensuring the newly formed basic amine product is in its free-base form, driving it into the organic layer during extraction.

Fig 2. Self-validating reductive amination workflow for C6-ketone functionalization.

Protocol: Nucleophilic Addition (C6-Tertiary Alcohol Synthesis)

Objective: Synthesis of 6-alkyl-6-hydroxy derivatives via Grignard addition.

• Preparation: Dissolve the ketone in anhydrous THF under an Argon atmosphere at 0 °C.

  • Causality: THF acts as a strongly coordinating solvent that stabilizes the organomagnesium species. The 0 °C temperature suppresses the competing enolization of the ketone, which would otherwise result in the recovery of unreacted starting material.

• Addition: Perform a dropwise addition of the Grignard reagent (RMgBr, 1.2 eq).

  • Causality: Dropwise addition controls the exothermic nature of the reaction and maintains a high local concentration of the electrophile, minimizing side reactions.

• Self-Validating IPC: Analyze via TLC (Hexanes/EtOAc 7:3), visualized with KMnO4 stain.

  • Validation: The highly polar tertiary alcohol product will exhibit a significantly lower Rf than the starting ketone. The absence of the top spot validates complete conversion.

• Quench: Quench carefully with saturated aqueous NH4Cl.

  • Causality: NH4Cl provides a mild, weakly acidic environment that safely destroys excess Grignard reagent without triggering the acid-catalyzed elimination (dehydration) of the newly formed tertiary alcohol.

Pharmacokinetic & ADME Implications

Integrating the 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one core into a lead series fundamentally alters its ADME profile.

• Metabolic Stability: Traditional piperidines are highly susceptible to oxidation at the α-carbons adjacent to the nitrogen, leading to toxic reactive metabolites or rapid clearance. The bridged architecture of the [3.1.1] system introduces severe steric hindrance at these α-positions, effectively blocking cytochrome P450 (CYP3A4/CYP2D6) mediated oxidation[3].

• hERG Liability: Drug-induced Long QT syndrome is primarily driven by the binding of basic, lipophilic amines to the hERG potassium channel. The rigid geometry of the 3-azabicyclo[3.1.1]heptane core alters the spatial orientation of the basic nitrogen lone pair, drastically reducing its affinity for the hERG inner cavity compared to flexible piperidines.

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Unlocking the Conformational Landscape of 3-Azabicyclo[3.1.1]heptan-6-ones: A Technical Guide for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

The 3-azabicyclo[3.1.1]heptane scaffold has emerged as a compelling structural motif in modern drug discovery. Its inherent rigidity and three-dimensional character offer a strategic advantage in the design of novel therapeutics, providing a means to escape the "flatland" of traditional aromatic and heteroaromatic rings.[1] This guide provides an in-depth exploration of the conformational analysis of a key derivative, 3-azabicyclo[3.1.1]heptan-6-one, a versatile building block for creating conformationally restricted piperidine analogs.[2][3] A thorough understanding of its conformational preferences is paramount for rationally designing drug candidates with enhanced potency, selectivity, and improved physicochemical properties.[4][5]

The Strategic Importance of Conformational Restriction

The conformation of a molecule dictates its three-dimensional shape, which in turn governs its interactions with biological targets. By locking the flexible piperidine ring into a bicyclic system, the 3-azabicyclo[3.1.1]heptane core reduces the entropic penalty upon binding to a receptor, potentially leading to higher affinity.[6] This constrained geometry also allows for precise positioning of substituents, enabling the fine-tuning of pharmacophoric features. The 3-azabicyclo[3.1.1]heptane system has been successfully employed as a bioisostere for piperidine and pyridine rings in various biologically active compounds.[7][8]

Elucidating the Conformation: A Multi-pronged Approach

A comprehensive conformational analysis of 3-azabicyclo[3.1.1]heptan-6-one requires the synergistic application of experimental and computational techniques. Each method provides unique and complementary insights into the molecule's preferred spatial arrangement.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into Solution-State Conformation

NMR spectroscopy is a powerful tool for determining the conformation of molecules in solution. For the 3-azabicyclo[3.1.1]heptane system, several key NMR parameters provide crucial structural information.

Key NMR Observables:

• ¹H NMR Chemical Shifts: The chemical shifts of the protons are sensitive to their local electronic environment and spatial orientation. Protons in different conformations will experience different shielding and deshielding effects. For instance, protons adjacent to the carbonyl group (α-protons) in ketones typically appear in the range of 2.1–2.6 ppm.[9]

• ¹³C NMR Chemical Shifts: The ¹³C chemical shifts, particularly of the carbonyl carbon (typically 190–220 ppm for ketones), can be influenced by the ring conformation and substituent effects.[9][10][11] Studies on related bicyclic ketones have shown that bond eclipsing interactions can significantly impact the shielding of the carbonyl carbon, providing clues about the favored conformation.[10][11]

• Scalar Coupling Constants (J-couplings): The magnitude of the coupling constant between two protons is dependent on the dihedral angle between them, as described by the Karplus equation. By analyzing the ³J(H,H) coupling constants, it is possible to deduce the relative orientation of protons and thus the conformation of the ring system.

• Nuclear Overhauser Effect (NOE): NOE experiments provide information about through-space proximity between protons. The observation of an NOE between two protons indicates that they are close in space, which can help to differentiate between various possible conformations.

Experimental Protocol: 1D and 2D NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the 3-azabicyclo[3.1.1]heptan-6-one derivative in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) to a final concentration of approximately 10-20 mM.

• ¹H NMR: Acquire a standard one-dimensional ¹H NMR spectrum.

• ¹³C NMR: Acquire a proton-decoupled ¹³C NMR spectrum. An APT (Attached Proton Test) or DEPT (Distortionless Enhancement by Polarization Transfer) experiment can be used to differentiate between CH, CH₂, and CH₃ groups.

• COSY (Correlation Spectroscopy): Acquire a 2D COSY spectrum to establish proton-proton scalar coupling networks and aid in the assignment of proton signals.

• HSQC (Heteronuclear Single Quantum Coherence): Acquire a 2D HSQC spectrum to correlate each proton with its directly attached carbon atom.

• HMBC (Heteronuclear Multiple Bond Correlation): Acquire a 2D HMBC spectrum to identify long-range (2-3 bond) correlations between protons and carbons, which is crucial for assigning quaternary carbons and piecing together the molecular skeleton.

• NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy): Acquire a 2D NOESY or ROESY spectrum to identify through-space correlations between protons. ROESY is often preferred for medium-sized molecules where the NOE may be close to zero.

X-ray Crystallography: The Definitive Solid-State Structure

Single-crystal X-ray diffraction provides an unambiguous determination of the molecular structure in the solid state, including precise bond lengths, bond angles, and torsional angles.[12] This information is invaluable for validating the conformations predicted by other methods. The crystal structure of 3-benzyl-3-azabicyclo[3.1.1]heptan-6-one has been determined, revealing the solid-state conformation of this key intermediate.[3]

Experimental Workflow: Single-Crystal X-ray Diffraction

Caption: Workflow for X-ray Crystallography.

Computational Chemistry: Exploring the Conformational Energy Landscape

Computational methods, such as Density Functional Theory (DFT) and molecular mechanics, are essential for exploring the potential energy surface of a molecule and identifying its low-energy conformations.[13][14] These methods can calculate the relative energies of different conformers, providing a theoretical basis for understanding the experimentally observed populations.

Key Computational Approaches:

• Conformational Search: A systematic or stochastic search of the conformational space to identify all possible low-energy conformers.

• Geometry Optimization: Optimization of the geometry of each identified conformer to find the local energy minimum on the potential energy surface.

• Frequency Calculations: Calculation of the vibrational frequencies to confirm that the optimized structures are true minima (no imaginary frequencies) and to obtain thermodynamic data (e.g., Gibbs free energy).

• NMR Chemical Shift and Coupling Constant Prediction: Theoretical prediction of NMR parameters can be compared with experimental data to validate the computed conformations.

Protocol: DFT-Based Conformational Analysis

• Initial Structure Generation: Build the 3D structure of the 3-azabicyclo[3.1.1]heptan-6-one derivative using a molecular modeling program.

• Conformational Search: Perform a conformational search using a molecular mechanics force field (e.g., MMFF94) to generate a set of low-energy starting geometries.

• DFT Optimization: Optimize the geometry of each conformer using a suitable DFT functional (e.g., B3LYP) and basis set (e.g., 6-31G(d)).

• Frequency Analysis: Perform frequency calculations at the same level of theory to verify that the optimized structures are true minima and to calculate the Gibbs free energies.

• Population Analysis: Calculate the Boltzmann population of each conformer at a given temperature based on their relative free energies.

• (Optional) NMR Prediction: Predict the ¹H and ¹³C NMR chemical shifts and coupling constants for the low-energy conformers to compare with experimental data.

The Conformational Preferences of the 3-Azabicyclo[3.1.1]heptan-6-one Core

The 3-azabicyclo[3.1.1]heptane system contains a six-membered piperidine ring fused to a four-membered cyclobutane ring. The conformation of the piperidine ring is constrained by this fusion. In related 6-azabicyclo[3.1.1]heptane systems, it has been shown that the piperidine fragment can be fixed in uncommon boat or distorted chair conformations.[15] Molecular structure analysis using exit vector parameters has revealed that cis isomers of 3-substituted 6-azabicyclo[3.1.1]heptanes are three-dimensional analogs of the common 1,4-disubstituted piperidine chair conformer, while trans isomers can be considered as unusual "boat" piperidines.[5][16]

For the 3-azabicyclo[3.1.1]heptan-6-one system, the presence of the sp²-hybridized carbonyl carbon further influences the ring conformation. A combination of the aforementioned analytical techniques is necessary to definitively characterize the preferred conformation, which is likely a distorted chair or twist-boat.

Data Summary Table

Technique	Information Gained	Expected Observations for 3-Azabicyclo[3.1.1]heptan-6-one
¹H & ¹³C NMR	Chemical shifts, coupling constants	Distinct signals for diastereotopic protons; coupling constants indicative of specific dihedral angles.
NOESY/ROESY	Through-space proton proximities	Correlations between axial and equatorial protons, and between the two rings, defining the overall shape.
X-ray Crystallography	Precise solid-state geometry	Definitive bond lengths, bond angles, and torsional angles, confirming the ring pucker.
Computational Chemistry	Relative energies of conformers	Identification of the global minimum energy conformation and the energy barriers between conformers.

Application in Drug Design: A Case Study

The rigidified nature of the 3-azabicyclo[3.1.1]heptane scaffold makes it an attractive replacement for more flexible piperidine rings in known drugs. For instance, incorporating this core into the structure of the antihistamine drug Rupatidine in place of a pyridine ring led to a dramatic improvement in physicochemical properties.[4] A detailed understanding of the conformational analysis of the ketone intermediate is the first step towards designing such novel analogs with predictable and optimized biological activity.

Conclusion

The conformational analysis of 3-azabicyclo[3.1.1]heptan-6-one is a critical endeavor for leveraging its full potential in drug discovery. By employing a synergistic combination of high-resolution NMR spectroscopy, single-crystal X-ray diffraction, and computational modeling, researchers can gain a comprehensive understanding of its three-dimensional structure and conformational dynamics. This knowledge is essential for the rational design of next-generation therapeutics with enhanced efficacy and safety profiles.

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• Mykhailiuk, P. K., et al. (2024). 3-Substituted 6-Azabicyclo[3.1.1]heptanes: Nonclassical Piperidine Isosteres for Drug Discovery. The Journal of Organic Chemistry. [Link]

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Analytical Characterization of 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one: Exact Mass, Molecular Weight, and HRMS Validation

Executive Summary

In contemporary medicinal chemistry, bridged bicyclic amines are heavily utilized as bioisosteres for simple saturated heterocycles like piperidines and pyrrolidines. By increasing the fraction of sp3-hybridized carbons ( Fsp3​ ) and providing conformational restriction, these scaffolds often exhibit superior metabolic stability and reduced off-target toxicity.

One such advanced building block is 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one (CAS: 1240526-77-5)[1]. For researchers and drug development professionals integrating this scaffold into active pharmaceutical ingredients (APIs), precise analytical characterization is non-negotiable. This whitepaper provides an authoritative guide on the structural deconstruction, theoretical mass calculations (both exact and average), and the field-proven experimental protocols required to validate this compound using High-Resolution Mass Spectrometry (HRMS).

Structural Deconstruction and Formula Derivation

Understanding the exact molecular formula is the prerequisite for any mass calculation. The IUPAC nomenclature of the compound provides a direct map to its atomic composition:

• Bicyclo[3.1.1]heptane Core: A bridged hydrocarbon system containing 7 carbon atoms (two bridgeheads, and three bridges of 3, 1, and 1 carbons). The parent alkane formula is C7​H12​ .

• 3-aza Substitution: A nitrogen atom replaces the carbon at position 3 (within the 3-carbon bridge), altering the base to C6​H11​N .

• 6-one Substitution: A ketone carbonyl replaces the methylene group at position 6 (one of the 1-carbon bridges), yielding C6​H9​NO .

• 3-tert-butyl Addition: A tert-butyl group ( −C4​H9​ ) is attached to the nitrogen at position 3, replacing the secondary amine's hydrogen.

Summing these modifications ( C6​H8​NO + C4​H9​ ), we derive the final molecular formula: C10​H17​NO [1].

Theoretical Mass Calculations

A common pitfall in analytical workflows is the conflation of exact mass and average molecular weight. They serve entirely different physical and practical purposes.

Monoisotopic Mass (Exact Mass)

The monoisotopic mass is calculated using the mass of the primary, most abundant isotope of each element. This value is critical for HRMS structural elucidation, where mass spectrometers easily resolve individual isotopic peaks and rely on exact mass for formula verification[2].

Table 1: Isotopic Contributions to Exact Mass

Element	Primary Isotope	Exact Mass (Da)	Quantity	Total Contribution (Da)
Carbon	12 C	12.000000	10	120.000000
Hydrogen	1 H	1.007825	17	17.133025
Nitrogen	14 N	14.003074	1	14.003074
Oxygen	16 O	15.994915	1	15.994915
Total	167.131014

Average Molecular Weight

For bulk stoichiometric calculations, formulation, and reagent weighing, the average molecular weight is required. This calculation utilizes the standard atomic weights, which account for the natural terrestrial abundance of all isotopes (e.g., 13 C, 15 N)[3]. The values below reflect the conventional IUPAC standard atomic weights[4].

Table 2: Standard Atomic Weights for Average Mass

Element	Standard Atomic Weight ( g/mol )	Quantity	Total Contribution ( g/mol )
Carbon	12.011	10	120.110
Hydrogen	1.008	17	17.136
Nitrogen	14.007	1	14.007
Oxygen	15.999	1	15.999
Total	167.252

Experimental Protocol: LC-ESI-HRMS Validation

To empirically validate the identity of synthesized or procured 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one, a self-validating LC-ESI-HRMS workflow is employed.

Causality in Method Development

• Sample Preparation: The compound is diluted to 1 µg/mL in a 50:50 mixture of LC-MS grade Water and Acetonitrile containing 0.1% Formic Acid (FA).

  • Causality: The tertiary amine at the 3-aza position is highly basic. The addition of 0.1% FA ensures complete protonation in the liquid phase, maximizing ionization efficiency and preventing peak tailing.

• Chromatography: A C18 reversed-phase UHPLC column is selected.

  • Causality: While the bicyclic core and ketone impart polarity, the bulky tert-butyl group provides significant lipophilicity. The C18 stationary phase ensures adequate retention, preventing the analyte from eluting in the void volume where severe ion suppression from salts occurs.

• Ionization (ESI+): Positive Electrospray Ionization is utilized to generate the [M+H]+ pseudomolecular ion.

  • Expert Insight: The theoretical m/z for the [M+H]+ ion is calculated by adding the exact mass of a proton ( H+ , 1.007276 Da)—not a neutral hydrogen atom—to the compound's monoisotopic mass.

  • Calculation: 167.131014 Da+1.007276 Da=168.138290 Da .

Self-Validating Instrument Calibration

To ensure trustworthiness in the data, the mass spectrometer (e.g., Orbitrap or Q-TOF) must operate as a self-validating system. This is achieved via the post-column infusion of a lock mass (e.g., Leucine Enkephalin, [M+H]+ m/z 556.2771). The instrument's software continuously monitors this known mass, adjusting the calibration curve in real-time to correct for thermal drift. This guarantees that the mass accuracy for the target analyte remains strictly below 5 parts-per-million (ppm).

Workflow Visualization

Figure 1: Self-validating LC-ESI-HRMS workflow for exact mass verification.

Sources

• 1. 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one 97% | CAS: 1240526-77-5 | AChemBlock [achemblock.com]
• 2. Citral oxime | C10H17NO | CID 5459185 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2021 Atomic Weights [iupac.qmul.ac.uk]
• 4. The Table of Standard Atomic Weights—An exercise in consensus - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Design and Synthesis of Conformationally Restricted Piperidine Bioisosteres via 3-Azabicyclo[3.1.1]heptan-6-one

Introduction: The Shift to 3D Chemical Space

In contemporary drug discovery, overcoming the limitations of flat, sp2 -hybridized aromatic rings is a primary objective. The transition toward three-dimensional, sp3 -rich frameworks—often referred to as "Escape from Flatland"—has been shown to significantly improve the clinical success rates of drug candidates by enhancing aqueous solubility, reducing off-target toxicity, and improving metabolic stability .

While the piperidine ring is one of the most ubiquitous motifs in FDA-approved drugs, its inherent conformational flexibility (rapidly interconverting between chair and boat conformations) can lead to entropic penalties upon target binding. To address this, pioneered the use of 3-benzyl-3-azabicyclo[3.1.1]heptan-6-one as a highly efficient, conformationally restricted building block. By locking the piperidine pharmacophore into a defined spatial geometry using a methylene bridge, medicinal chemists can synthesize bioisosteres with precise exit vectors, maximizing target affinity while minimizing metabolic liabilities.

Mechanistic Insights: The Double Mannich Strategy

The synthesis of the 3-azabicyclo[3.1.1]heptane core relies on an elegant, one-pot double Mannich condensation .

Causality of Reagent Selection:

• TMSCl as a Lewis Acid/Activator: Instead of using harsh Brønsted acids, chlorotrimethylsilane (TMSCl) is employed to activate N,N-bis(methoxymethyl)benzylamine. TMSCl reacts with the methoxymethyl groups to generate the highly electrophilic iminium ion in situ, alongside volatile TMSOMe. This mild activation prevents the degradation of the cyclobutanone starting material.

• High-Dilution / Dropwise Addition: The reaction is performed by adding the reagent mixture dropwise into warm acetonitrile (40 °C). This controlled addition is critical; it maintains a low steady-state concentration of the reactive iminium species, thermodynamically favoring the intramolecular ring closure (forming the bridged bicycle) over intermolecular oligomerization.

Workflow & Logical Relationships

Workflow for the synthesis and derivatization of 3-azabicyclo[3.1.1]heptan-6-one bioisosteres.

Experimental Protocols: A Self-Validating System

Protocol A: Synthesis of 3-Benzyl-3-azabicyclo[3.1.1]heptan-6-one

This protocol is scaled for a standard 50 mmol medicinal chemistry validation run.

Step-by-Step Methodology:

• Preparation of the Reagent Mixture: In a dry 100 mL dropping funnel under argon, combine cyclobutanone (3.50 g, 50.0 mmol), N,N-bis(methoxymethyl)benzylamine (9.75 g, 50.0 mmol), and chlorotrimethylsilane (12.0 g, 110.0 mmol).

• Controlled Annulation: Heat a round-bottom flask containing anhydrous acetonitrile (250 mL) to 40 °C. Add the reagent mixture dropwise over a period of 3 hours with vigorous magnetic stirring.

• Reaction Quenching: Once the addition is complete, stir for an additional 1 hour at 40 °C. Concentrate the mixture in vacuo to remove the acetonitrile and volatile TMSOMe byproducts.

• Acid-Base Extraction (Self-Purification): Dissolve the crude residue in 1M aqueous HCl (100 mL) and wash with diethyl ether (2 × 50 mL) to remove neutral organic impurities.

• Product Isolation: Basify the aqueous layer to pH 10 using 2M NaOH. Extract the liberated free base with dichloromethane (3 × 50 mL). Dry the combined organic layers over anhydrous Na 2​ SO 4​ , filter, and concentrate to yield the target ketone as a pale oil.

Self-Validation & Quality Control:

• Phase Check: The acid-base extraction is a self-validating step; only the desired basic tertiary amine core will transition into the aqueous layer during the HCl wash, ensuring high purity upon basification.

• Analytical Confirmation: Validate success via 1 H NMR (CDCl 3​ ). The successful formation of the bridged bicycle is confirmed by the presence of distinct bridgehead protons appearing as a multiplet around 2.8–3.0 ppm.

Protocol B: Derivatization via Reductive Amination

To synthesize a 6-amino-substituted piperidine bioisostere.

Step-by-Step Methodology:

• Imine Formation: Dissolve 3-benzyl-3-azabicyclo[3.1.1]heptan-6-one (1.0 eq) and a primary or secondary amine (1.2 eq) in 1,2-dichloroethane (DCE, 0.2 M). Add glacial acetic acid (1.0 eq) to catalyze imine formation. Stir at room temperature for 2 hours.

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc) 3​ , 1.5 eq) in portions. Stir the suspension at room temperature for 12 hours.

• Workup: Quench the reaction with saturated aqueous NaHCO 3​ . Extract with dichloromethane, dry over Na 2​ SO 4​ , and purify via silica gel chromatography (DCM/MeOH gradient).

Self-Validation & Quality Control:

• Spectroscopic Shift: Success is definitively proven by 13 C NMR. The characteristic ketone carbonyl carbon signal (~210 ppm) must completely disappear, replaced by a new aliphatic CH-N signal in the 50–60 ppm region.

Data Presentation: Comparative Profiling

To justify the synthetic effort, the physicochemical and pharmacological properties of the resulting 3-azabicyclo[3.1.1]heptane bioisosteres must be compared against the standard piperidine ring.

Parameter	Piperidine (Standard)	3-Azabicyclo[3.1.1]heptane (Bioisostere)	Mechanistic Rationale
Conformational State	Flexible (Chair ⇌ Boat)	Rigid (Locked distorted chair)	The methylene bridge prevents ring flipping, locking the exit vectors into a biologically active conformation.
Fraction sp3 ( Fsp3​ )	High (1.0)	High (1.0)	Both are fully saturated, but the bridged bicyclic system occupies a more defined, spherical 3D volume.
Metabolic Stability	Moderate	High	Steric hindrance around the nitrogen and carbon framework reduces CYP450-mediated oxidation.
Target Selectivity	Broad / Promiscuous	Highly Specific	The pre-organized geometry drastically reduces the entropic penalty of binding, enhancing affinity for specific receptor pockets.
Lipophilicity (cLogP)	Baseline	Slightly Increased (~ +0.3)	The additional carbon atom (methylene bridge) slightly increases the hydrophobic surface area.

References

• Denisenko, A. V., Mityuk, A. P., Grygorenko, O. O., Volochnyuk, D. M., Shishkin, O. V., Tolmachev, A. A., & Mykhailiuk, P. K. (2010). "3-Benzyl-3-azabicyclo[3.1.1]heptan-6-one: A Promising Building Block for Medicinal Chemistry." Organic Letters, 12(19), 4372-4375. URL:[Link]

• Lovering, F., Bikker, J., & Humblet, C. (2009). "Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success." Journal of Medicinal Chemistry, 52(21), 6752–6756. URL:[Link]

• Tsien, J., Hu, C., Merchant, R. R., & Qin, T. (2024). "Three-dimensional saturated C( sp3 )-rich bioisosteres for benzene." Nature Reviews Chemistry, 8, 605-627. URL:[Link]

Application Note: Protocol for Grignard Reagent Addition to 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one

For: Researchers, scientists, and drug development professionals.

Introduction and Strategic Context

The 3-azabicyclo[3.1.1]heptane framework is a conformationally restricted piperidine isostere of significant interest in medicinal chemistry.[1][2] Its rigid, bicyclic structure allows for precise spatial orientation of substituents, making it a valuable scaffold for probing pharmacophores and optimizing drug-receptor interactions. The introduction of a tert-butyl group at the N3 position provides steric bulk and serves as a stable protecting group under various synthetic conditions.

The nucleophilic addition of a Grignard reagent to the C6-ketone of 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one is a cornerstone transformation.[3] It enables the installation of diverse alkyl, vinyl, or aryl groups, thereby generating a chiral tertiary alcohol. This protocol provides a comprehensive guide to this reaction, emphasizing the critical parameters, safety considerations, and mechanistic underpinnings necessary for successful and reproducible execution.

Mechanistic Rationale and Stereochemical Control

The Grignard reaction proceeds via the nucleophilic attack of the partially negative carbon atom of the organomagnesium halide (Grignard reagent) on the electrophilic carbonyl carbon of the ketone.[4] This addition forms a new carbon-carbon bond and results in a tetrahedral magnesium alkoxide intermediate. Subsequent acidic workup protonates the alkoxide to yield the final tertiary alcohol product.[5]

For a sterically demanding substrate like 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one, the stereochemical outcome is governed by steric hindrance. The bicyclic "boat-like" conformation and the bulky N-tert-butyl group create two distinct faces for nucleophilic attack. The Grignard reagent will preferentially approach from the less sterically encumbered face of the carbonyl, leading to a diastereomerically enriched product.[6]

Caption: General mechanism of Grignard addition to the bicyclic ketone.

Critical Experimental Parameters: A Causality-Based Approach

The success of a Grignard reaction is contingent upon rigorous control of the reaction environment. The reagent's high reactivity makes it susceptible to deactivation by common laboratory contaminants.

• Absolute Anhydrous Conditions: Grignard reagents are potent bases that react rapidly with protic species, most notably water.[3][7] This parasitic reaction consumes the reagent and reduces the yield. Therefore, all glassware must be scrupulously dried (e.g., oven-dried at >120 °C overnight or flame-dried under vacuum), and all solvents and reagents must be certified anhydrous.[8][9] The entire procedure must be conducted under a dry, inert atmosphere (e.g., nitrogen or argon).[8]

• Solvent Selection and Reagent Stabilization: Ethereal solvents such as diethyl ether (Et₂O) or tetrahydrofuran (THF) are essential.[10][11] The lone pair electrons on the ether oxygen coordinate to the magnesium center, stabilizing the Grignard reagent in what is known as the Schlenk equilibrium.[12] THF is often the solvent of choice due to its higher boiling point and superior ability to solvate complex organomagnesium species.[13]

• Reagent Quantification (Titration): Commercial Grignard reagents can degrade over time. It is imperative to determine the precise molarity of the solution immediately before use to ensure accurate stoichiometry.[11] A common and reliable method is titration with iodine (I₂) in the presence of lithium chloride (LiCl).[14]

• Temperature Management: The addition of the ketone to the Grignard reagent is an exothermic process. Uncontrolled temperature increases can lead to side reactions, such as enolization of the ketone or reduction, particularly with sterically hindered substrates.[15] Performing the addition at reduced temperatures (e.g., 0 °C to -78 °C) is critical for maximizing the yield of the desired 1,2-addition product.[16][17]

Detailed Synthesis Protocol

This protocol describes the addition of phenylmagnesium bromide to 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one as a representative example.

Materials and Reagents

Reagent	CAS Number	Molecular Formula	FW ( g/mol )	Grade	Supplier
3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one	1240526-77-5	C₁₀H₁₇NO	167.25	>97%	AChemBlock[18]
Phenylmagnesium bromide (3.0 M in Et₂O)	100-58-3	C₆H₅BrMg	181.31	Reagent	Sigma-Aldrich
Tetrahydrofuran (THF), anhydrous	109-99-9	C₄H₈O	72.11	Anhydrous, >99.9%	Sigma-Aldrich
Ammonium Chloride (NH₄Cl)	12125-02-9	NH₄Cl	53.49	ACS Reagent	Fisher Scientific
Sodium Sulfate (Na₂SO₄), anhydrous	7757-82-6	Na₂SO₄	142.04	Anhydrous	VWR
Ethyl Acetate (EtOAc)	141-78-6	C₄H₈O₂	88.11	HPLC Grade	Fisher Scientific
Hexanes	110-54-3	C₆H₁₄	86.18	HPLC Grade	Fisher Scientific

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow for the Grignard addition.

Step-by-Step Procedure

• Glassware Preparation: A 100 mL three-necked, round-bottomed flask equipped with a magnetic stir bar, a reflux condenser topped with a nitrogen inlet, and two rubber septa is assembled. The entire apparatus is rigorously flame-dried under a high vacuum and allowed to cool to room temperature under a positive pressure of nitrogen.[8]

• Reaction Setup: The flask is charged with phenylmagnesium bromide (3.0 M in Et₂O, 5.0 mL, 15.0 mmol, 1.5 equiv) via syringe. Anhydrous THF (20 mL) is then added to dilute the reagent. The resulting solution is cooled to 0 °C in an ice-water bath.

• Substrate Addition: In a separate, oven-dried 25 mL flask, 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one (1.67 g, 10.0 mmol, 1.0 equiv) is dissolved in anhydrous THF (15 mL). This solution is drawn into a syringe and placed on a syringe pump.

• Reaction Execution: The substrate solution is added dropwise to the stirred, cooled Grignard reagent solution over 30 minutes, ensuring the internal temperature does not exceed 5 °C.[19] After the addition is complete, the reaction mixture is stirred at 0 °C for an additional hour and then allowed to warm to room temperature and stir for another 2 hours.

• Work-up and Quenching: The reaction flask is cooled back to 0 °C. The reaction is carefully quenched by the slow, dropwise addition of saturated aqueous ammonium chloride solution (20 mL). Caution: This process is exothermic and may release flammable gases.[20] The mixture is stirred vigorously for 15 minutes until two clear layers form.

• Extraction: The mixture is transferred to a separatory funnel. The aqueous layer is separated and extracted with ethyl acetate (3 x 30 mL). The organic layers are combined.

• Purification: The combined organic extracts are washed with brine (20 mL), dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The resulting crude oil is purified by flash column chromatography on silica gel (eluting with a gradient of 10% to 40% ethyl acetate in hexanes) to afford the desired tertiary alcohol.

Safety and Hazard Management

Adherence to strict safety protocols is non-negotiable when working with Grignard reagents. A thorough risk assessment must be conducted before commencing any work.[13]

• Reagent Hazards: Grignard reagents are flammable, corrosive, and can be pyrophoric (ignite spontaneously in air).[13] They react violently with water, releasing flammable gases like ethane.[21][22] Magnesium metal is a flammable solid that requires a Class D fire extinguisher.[22]

• Solvent Hazards: Diethyl ether and THF are extremely flammable liquids with low flash points.[13][23] Ethers can also form explosive peroxides upon prolonged storage and exposure to air; always test for peroxides before use.

• Engineering Controls: All manipulations must be performed inside a certified chemical fume hood.[8] The use of a blast shield during the reaction is strongly recommended.[8]

• Personal Protective Equipment (PPE): A flame-resistant lab coat, chemical splash goggles, and appropriate gloves (e.g., nitrile gloves for dexterity, potentially worn under heavier Nomex gloves) are mandatory.[8][13]

• Emergency Preparedness: Ensure an appropriate fire extinguisher (Class D for metal fires, CO₂ or dry chemical for solvent fires) is accessible. Have a plan to control an exothermic runaway reaction, which includes immediate cessation of reagent addition and use of a cooling bath.[13]

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Reaction Fails to Initiate or Low Conversion	- Presence of moisture in glassware or solvent.[5]- Inactive Grignard reagent.	- Rigorously re-dry all glassware and use freshly opened anhydrous solvents.- Titrate the Grignard reagent before use to confirm its concentration.
Formation of Side Products (e.g., from reduction or enolization)	- Reaction temperature was too high.[15]- Sterically bulky Grignard reagent.	- Perform the addition at a lower temperature (e.g., -78 °C).- Consider using an organocerium reagent (Nozaki-Hiyama-Kishi reaction) for highly sensitive substrates.
Difficult Emulsion During Work-up	- Formation of magnesium hydroxides/salts.	- Add more organic solvent or brine to help break the emulsion.- Filter the entire biphasic mixture through a pad of Celite.
Low Isolated Yield	- Inaccurate stoichiometry.- Product loss during extraction or purification.	- Confirm reagent concentration via titration.- Ensure pH of the aqueous layer is appropriate during extraction to keep the amine-containing product in the organic phase.

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Application Note: Step-by-Step Deprotection of tert-Butyl Groups in 3-Azabicyclo[3.1.1]heptane Scaffolds

Target Audience: Researchers, Medicinal Chemists, and Process Development Scientists Focus: Cleavage of N-Boc and O-tBu protecting groups on bridged bicyclic piperidine isosteres.

Mechanistic Rationale & Substrate Considerations

The 3-azabicyclo[3.1.1]heptane core has emerged as a highly valued, conformationally restricted saturated isostere of pyridine and piperidine in modern drug discovery ()[1]. During the multigram synthesis of these scaffolds, the secondary nitrogen is universally protected with a tert-butoxycarbonyl (N-Boc) group to prevent unwanted side reactions[1].

The Causality of Method Selection: Cleaving the tert-butyl group from this specific bicyclic system presents unique physicochemical challenges. The deprotection is fundamentally driven by the generation and departure of a tert-butyl cation (or radical), followed by the decomposition of the transient carbamic acid into carbon dioxide and the free amine.

However, researchers must account for two critical failure modes specific to 3-azabicyclo[3.1.1]heptanes:

• Volatility and Aqueous Solubility: The low-molecular-weight free amine of 3-azabicyclo[3.1.1]heptane is highly volatile and infinitely miscible with water. Traditional aqueous basic workups to isolate the free-base routinely result in catastrophic yield losses. Protocols must be designed to isolate the product directly as a stable salt.

• Strain-Driven Dehydration: If the bicyclic scaffold contains sensitive functional groups—such as an α-hydroxyl group on the carbon bridge—standard strong-acid deprotection can inadvertently drive dehydration, yielding unwanted alkene mixtures due to the relief of steric strain (2)[2]. In these instances, orthogonal single-electron oxidation methods are strictly required.

Experimental Workflows (Self-Validating Protocols)

The following methodologies are engineered as self-validating systems, incorporating visual or physical cues to confirm reaction progress and product integrity without relying solely on external analytics.

Protocol A: Standard Acidic Cleavage (TFA in DCM)

Best for: Robust, unfunctionalized 3-azabicyclo[3.1.1]heptane cores.

Causality: Trifluoroacetic acid (TFA) provides sufficient Brønsted acidity to protonate the carbamate carbonyl, forcing the ejection of the tert-butyl cation. Dichloromethane (DCM) stabilizes the polar transition state.

• Initialization: Dissolve the N-Boc-3-azabicyclo[3.1.1]heptane derivative in anhydrous DCM (0.1 M concentration) under an inert argon atmosphere.

• Thermal Control: Cool the solution to 0 °C using an ice bath. Reasoning: The initial protonation is exothermic; controlling the temperature prevents localized superheating and potential ring-opening.

• Reagent Addition: Add TFA dropwise to achieve a 1:1 v/v ratio with DCM (approx. 10–20 equivalents).

• Propagation & Self-Validation: Remove the ice bath and stir at room temperature for 2–4 hours. Validation Check: Spot the reaction on a TLC plate and stain with Ninhydrin. The disappearance of the UV-active starting material and the appearance of a bright pink/purple baseline spot confirms the formation of the secondary amine salt.

• Isolation: Concentrate the mixture under reduced pressure, keeping the water bath below 30 °C to prevent thermal degradation.

• Azeotropic Purification: Co-evaporate the resulting oil with toluene (3 × 10 mL). Reasoning: Toluene forms an azeotrope with TFA, efficiently removing excess acid without requiring an aqueous wash. Isolate the product strictly as the TFA salt.

Protocol B: Anhydrous Precipitation (HCl in 1,4-Dioxane)

Best for: Multigram scale-up and direct isolation of highly pure solid salts.

Causality: Utilizing HCl in an ethereal solvent provides a strictly anhydrous environment. As the deprotection proceeds, the resulting amine hydrochloride salt is insoluble in dioxane, driving the reaction equilibrium forward via Le Chatelier's principle.

• Initialization: Dissolve the substrate in a minimal volume of anhydrous 1,4-dioxane.

• Reagent Addition: Add a commercially available solution of 4M HCl in 1,4-dioxane (5–10 equivalents) at room temperature.

• Propagation & Self-Validation: Stir vigorously for 4–12 hours. Validation Check: The reaction is self-indicating. A dense white precipitate (the 3-azabicyclo[3.1.1]heptane hydrochloride salt) will crash out of the solution as the reaction reaches completion ()[1].

• Isolation: Add cold diethyl ether to the flask to maximize precipitation. Filter the suspension through a sintered glass funnel under a nitrogen blanket (the salt can be hygroscopic). Wash the filter cake with cold ether and dry in vacuo.

Protocol C: Mild Single-Electron Oxidation (Magic Blue)

Best for: Scaffolds prone to acid-catalyzed dehydration (e.g., α-hydroxyl derivatives) or substrates containing sensitive tert-butyl esters.

Causality: Triarylaminium radical cation ("Magic Blue") acts as a single-electron oxidant, facilitating the cleavage of the tert-butyl group via a radical intermediate, completely bypassing the need for harsh Brønsted acids ()[3].

• Initialization: In a glovebox or under strict Schlenk conditions, charge a flask with the N-Boc substrate (1.0 eq), Magic Blue catalyst (tris(4-bromophenyl)aminium hexachloroantimonate, 5–10 mol%), and triethylsilane (2.0 eq)[3].

• Solvation: Dissolve the mixture in anhydrous DCM.

• Propagation & Self-Validation: Stir at room temperature for 12–24 hours. Validation Check: The deep blue color of the radical cation will persist as long as the catalyst is active. A premature color fade to yellow/colorless indicates catalyst quenching (usually by moisture), signaling the need to spike the reaction with additional catalyst.

• Isolation: Quench the reaction with a mild aqueous phosphate buffer (pH 7), extract with EtOAc, and purify the free amine via reverse-phase chromatography.

Quantitative Data & Method Comparison

The following table summarizes the operational parameters and substrate compatibility for each protocol, allowing for rapid decision-making during process development.

Method	Primary Reagents	Typical Yield	Reaction Time	Substrate Compatibility	Primary Byproducts
A. TFA Cleavage	TFA, DCM	85–95%	2–4 h	Broad; fails for α-hydroxyl groups (causes dehydration).	Isobutylene, CO₂, residual TFA
B. HCl Cleavage	4M HCl in Dioxane	90–98%	4–12 h	Excellent for multigram scale-up; yields highly pure solid salts.	Isobutylene, CO₂, 1,4-Dioxane
C. Radical Cleavage	Magic Blue, Et₃SiH	75–85%	12–24 h	Ideal for highly acid-sensitive scaffolds and tert-butyl esters.	Isobutane, CO₂, Triarylamine

Mechanistic Visualization

Mechanistic pathways for N-Boc deprotection in 3-azabicyclo[3.1.1]heptane scaffolds.

References

• Lysenko, V., Portiankin, A., Shyshlyk, O., Savchenko, T., Nazarenko, K., Kostyuk, A., Golovchenko, O. V., Brovarets, V. S., & Grygorenko, O. O. "Multigram Synthesis of 3-Azabicyclo[3.1.1]heptane Derivatives Including Bicyclic Thalidomide Analogs." ChemRxiv, 2024.

• Wang, Y., et al. "Alicyclic Ring Size Variation of 4-Phenyl-2-naphthoic Acid Derivatives as P2Y14 Receptor Antagonists." National Institutes of Health (PMC), 2020. 2

• Slanina, T., et al. "Triarylaminium Radical Cation Facilitates the Deprotection of tert-Butyl Groups in Esters, Ethers, Carbonates, and Carbamates." Journal of Organic Chemistry, ACS Publications, 2023.

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. Alicyclic Ring Size Variation of 4-Phenyl-2-naphthoic Acid Derivatives as P2Y14 Receptor Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Best chromatography solvent systems for 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one purification

Welcome to the Technical Support and Troubleshooting Center for the purification of 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one (CAS: 1240526-77-5).

As a conformationally restricted piperidine isostere, this bridged bicyclic compound is a highly valuable building block in modern medicinal chemistry and drug discovery[1][2]. However, the presence of a basic tertiary amine, coupled with the sterically demanding tert-butyl group and a polar ketone moiety, presents unique chromatographic challenges. This guide synthesizes field-proven methodologies, mechanistic insights, and scalable protocols to ensure high-purity isolation of this critical intermediate.

Troubleshooting Guide & FAQs

Q1: Why does my 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one streak across the entire TLC plate and tail severely on the silica column? A1: This is a classic symptom of basic amine-silanol interaction. The basic nitrogen atom in the azabicyclo[3.1.1]heptane core acts as a strong hydrogen bond acceptor and can undergo ion-exchange with the acidic silanol (Si-OH) groups present on the surface of standard bare silica gel[3]. This non-specific, high-affinity binding causes the compound to drag through the column, resulting in broad, tailing peaks and poor resolution. Solution: You must mask the acidic silanols by adding a basic modifier to your mobile phase (see Q2) or switch to a non-acidic stationary phase like basic alumina.

Q2: What is the optimal normal-phase chromatography solvent system for this compound? A2: For standard silica gel chromatography, the most effective solvent system is a gradient of Hexanes / Ethyl Acetate (or tert-Butyl methyl ether, t-BuOMe) containing 1% to 5% Triethylamine (TEA) (v/v)[1][3]. The TEA acts as a sacrificial base, competitively binding to the acidic silanol sites so your target molecule can elute in a tight, symmetrical band. For highly polar impurities, a secondary system of Dichloromethane (DCM) / Methanol (MeOH) with 1% aqueous Ammonia (NH₄OH) is highly effective[4].

Q3: Even with TEA in the mobile phase, my mass recovery is lower than expected (<70%). How can I improve the yield? A3: If irreversible adsorption is still occurring on silica, transition to Basic Alumina (Al₂O₃) or Amine-Functionalized Silica [3]. Basic alumina completely lacks acidic silanols, eliminating the need for mobile phase modifiers. You can elute the compound using a simple Hexanes/EtOAc gradient, which often results in >90% recovery and simplifies post-column solvent removal.

Q4: I am scaling up the synthesis to >50 grams. Column chromatography is becoming a massive bottleneck. Are there alternatives? A4: Yes. At multigram to kilogram scales, chromatography is inefficient. The preferred industrial approach for azabicyclo[3.1.1]heptane derivatives is Salt Formation and Crystallization [3][5]. By treating the crude oil with a strong acid (e.g., HCl in diethyl ether or trifluoroacetic acid), you can precipitate the compound as a highly crystalline salt. This bypasses chromatography entirely and routinely yields purities >98%.

Mechanistic & Workflow Visualizations

To better understand the causality behind these purification strategies, review the following mechanistic and workflow diagrams.

Diagram 1: Mechanism of silanol interaction and mitigation by Triethylamine (TEA).

Diagram 2: Decision matrix for selecting the optimal purification workflow.

Quantitative Data Summary: Solvent System Comparison

Use the following table to select the appropriate purification system based on your specific experimental constraints.

Purification Method	Stationary Phase	Mobile Phase / Solvent	Modifier	Pros	Cons
Modified Normal Phase	Silica Gel (SiO₂)	Hexanes / EtOAc (or t-BuOMe)	1-5% TEA	Excellent resolution of non-polar impurities; cheap.	TEA must be removed post-column via high vacuum.
Polar Normal Phase	Silica Gel (SiO₂)	DCM / MeOH	1% NH₄OH (aq)	Best for highly polar byproducts or deprotected intermediates.	DCM is restricted in some green chemistry labs.
Alumina Chromatography	Basic Alumina (Al₂O₃)	Hexanes / EtOAc	None	No modifier needed; highest mass recovery (>90%).	Lower theoretical plate count than silica; expensive.
Salt Crystallization	None (Precipitation)	Diethyl Ether / EtOH	HCl or Fumaric Acid	Highly scalable (>100g); bypasses chromatography.	Requires free-basing later if the neutral amine is needed.

Experimental Protocols

Protocol A: Silica Gel Chromatography with Basic Modifier (Scale: 1g - 20g)

This self-validating protocol ensures that acidic silanols are neutralized prior to compound loading, preventing irreversible adsorption.

• Column Preparation: Slurry-pack the silica gel column using a mixture of Hexanes containing 5% Triethylamine (TEA).

• Column Pre-treatment: Flush the packed column with 2-3 column volumes (CV) of the Hexanes/5% TEA mixture. Causality check: This step pre-saturates the acidic silanol sites. You can verify saturation by checking the pH of the eluent; it should be basic.

• Sample Loading: Dissolve the crude 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one in a minimal amount of DCM. Apply evenly to the top of the column bed[3].

• Elution: Begin elution with 95:5 Hexanes:EtOAc (+ 1% TEA). Gradually increase the polarity to 70:30 Hexanes:EtOAc (+ 1% TEA) over 10 CVs[1].

• Fraction Collection: Monitor fractions via TLC (stain with Ninhydrin or Potassium Permanganate, as the compound lacks a strong UV chromophore).

• Isolation: Combine product-containing fractions and concentrate under reduced pressure. To remove residual TEA, co-evaporate the resulting oil with toluene (2 x 10 mL), followed by high vacuum for 12 hours.

Protocol B: Scalable Salt Formation and Crystallization (Scale: >50g)

Use this protocol for large-scale batches where chromatography is impractical.

• Dissolution: Dissolve the crude, oily 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one in anhydrous diethyl ether (10 mL per gram of crude)[3].

• Acid Addition: Place the flask in an ice bath (0 °C) with vigorous stirring. Slowly add 2.0 M HCl in diethyl ether dropwise.

• Precipitation: Continue addition until precipitation ceases and the supernatant tests acidic on pH paper. Causality check: The basic tertiary amine protonates to form an ammonium chloride salt, drastically shifting its solubility profile and forcing it out of the non-polar ether.

• Maturation: Stir the suspension at 0 °C for 1 hour to maximize crystal lattice formation and yield[5].

• Filtration: Collect the solid hydrochloride salt via vacuum filtration (Buchner funnel). Wash the filter cake with cold, anhydrous diethyl ether (2 x 20 mL).

• Drying: Dry the white crystalline solid under high vacuum to constant weight.

References

• 3-Substituted 6-Azabicyclo[3.1.1]heptanes: Nonclassical Piperidine Isosteres for Drug Discovery. The Journal of Organic Chemistry - ACS Publications. URL:[Link]

• 3-Benzyl-3-azabicyclo[3.1.1]heptan-6-one: A Promising Building Block for Medicinal Chemistry. Organic Letters - ACS Publications. URL:[Link]

• Multigram Synthesis of 3-Azabicyclo[3.1.1]heptane Derivatives Including Bicyclic Thalidomide Analogs. ChemRxiv. URL:[Link]

• Supporting Information: Triazole and Azolium Salt Synthesis. The Royal Society of Chemistry. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. rsc.org [rsc.org]
• 5. chemrxiv.org [chemrxiv.org]

Preventing degradation of 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one during long-term storage

Welcome to the technical support center for 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one (CAS: 1240526-77-5). This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this critical building block. Here, we address common challenges related to its storage, handling, and degradation, providing field-proven insights and validated protocols to safeguard your experiments.

Troubleshooting Guide: Degradation Issues

This section provides a structured approach to identifying and resolving common issues related to the degradation of 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one.

Symptom: Analytical testing (e.g., HPLC, LC-MS) of a stored sample shows significant impurity peaks or a decrease in purity.

The chemical structure of this compound, featuring a tertiary amine and a ketone within a bicyclic system, presents several potential degradation pathways. The primary modes of degradation are likely to be:

• Oxidative Degradation: The tertiary amine is susceptible to oxidation, which can be accelerated by exposure to air (oxygen).[1] This can lead to the formation of N-oxides or other oxidative byproducts.

• Hygroscopic Degradation: Amines are often hygroscopic, meaning they can readily absorb moisture from the atmosphere.[2] The presence of water can facilitate hydrolysis or other moisture-related degradation pathways.

• Photodegradation: Exposure to UV or visible light can provide the energy to initiate photochemical reactions, leading to the formation of degradation products.[1][3]

• Thermal Degradation: While many solids are stable at room temperature, elevated temperatures can accelerate underlying degradation processes.[2][4]

Logical Troubleshooting Workflow

Use the following workflow to diagnose the potential cause of degradation and implement corrective actions.

Caption: Troubleshooting workflow for degradation of 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one to ensure long-term stability?

A1: To ensure the long-term stability of this compound, it is recommended to store it in a cool, dry, and dark environment.[1] The container should be tightly sealed to protect it from moisture and atmospheric oxygen.[2] Storage at refrigerated temperatures (2-8 °C) is ideal. For extended long-term storage, keeping the compound under an inert atmosphere (e.g., argon or nitrogen) can further prevent oxidative degradation.[1]

Q2: I've noticed the solid has slightly changed color. What does this indicate?

A2: A change in color, often to a yellowish or brownish hue, is a common visual indicator of chemical degradation, particularly oxidation.[1] Aromatic amines and other nitrogen-containing heterocycles can form colored oxidation products upon exposure to air and/or light.[1] If a color change is observed, it is crucial to re-analyze the material for purity using a validated analytical method (e.g., HPLC, LC-MS) before use.

Q3: Can I store this compound in solution?

A3: Storing the compound in solution for long periods is generally not recommended due to an increased risk of degradation.[1] If you must store a solution, use a high-purity, dry, and deoxygenated aprotic solvent. The solution should be stored under an inert atmosphere, protected from light, and refrigerated. Stability in solution is highly dependent on the solvent, concentration, and pH. Always prepare solutions fresh for critical applications.

Q4: My lab's ambient temperature fluctuates significantly. Is room temperature storage acceptable?

A4: While some suppliers may indicate room temperature storage is possible for short periods, it is not ideal for long-term stability.[5] Temperature fluctuations can accelerate degradation.[4] Storing at a consistent, refrigerated temperature (2-8°C) minimizes the kinetic energy of molecules, slowing down potential degradation reactions and ensuring the material's integrity over time.

Q5: The compound is listed as 97% pure. What are the likely impurities?

A5: Impurities in a synthesized intermediate like this can be classified into several categories: organic impurities (from starting materials, by-products, or degradation products), inorganic impurities (from reagents or catalysts), and residual solvents.[6][7] Without specific analysis, common impurities could include starting materials, isomers, or products from the degradation pathways mentioned above (e.g., N-oxides). A robust analytical method, such as LC-MS, is essential for identifying and characterizing unknown impurities.[8][9]

Data & Protocols

Table 1: Impact of Storage Conditions on Purity (Hypothetical Stability Data)

This table provides a hypothetical summary of expected purity after one year under different storage conditions to illustrate the importance of proper handling.

Parameter	Condition A (Recommended)	Condition B (Sub-optimal)	Condition C (Poor)
Temperature	2-8 °C	25 °C (Ambient)	30 °C with fluctuations
Atmosphere	Inert (Nitrogen/Argon)	Air	Air
Light	Protected (Amber Vial)	Protected (Amber Vial)	Exposed (Clear Vial)
Container	Tightly Sealed (Parafilm)	Tightly Sealed	Loosely Capped
Expected Purity	> 96.5%	~94.0%	< 90.0%
Primary Degradant	Minimal	N-Oxide	N-Oxide, Photodegradants

Protocol 1: Recommended Long-Term Storage Procedure

• Preparation: Before opening the primary container, allow it to equilibrate to room temperature for at least 30-60 minutes to prevent condensation of atmospheric moisture onto the cold solid.

• Inert Atmosphere: Perform all aliquoting in a glove box or glove bag under a positive pressure of an inert gas (e.g., nitrogen or argon).

• Aliquoting: Dispense the desired amount of the compound into a clean, dry, amber glass vial suitable for long-term storage.

• Purging: Backfill the vial headspace with the inert gas.

• Sealing: Immediately cap the vial tightly. For an extra layer of protection against moisture and air ingress, wrap the cap-vial interface with Parafilm.

• Labeling: Clearly label the vial with the compound name, lot number, date, and storage conditions.

• Storage: Place the sealed vial in a refrigerator maintained at 2-8 °C.

Protocol 2: Standard Purity Analysis via HPLC

This protocol provides a general starting point for purity assessment. Method development and validation are crucial for accurate, quantitative results.[8][9]

• Instrumentation: High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-18 min: 95% B

  • 18-18.1 min: 95% to 5% B

  • 18.1-22 min: 5% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 220 nm and 254 nm.

• Injection Volume: 5 µL.

• Sample Preparation: Accurately weigh approximately 1 mg of the compound and dissolve in 1 mL of a 50:50 mixture of Mobile Phase A and B to create a 1 mg/mL stock solution. Dilute as necessary for analysis.

References

• Analytical Method Development for Intermediate Purity & Impurities. (2026, January 20). Google Cloud.
• 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one. Advanced ChemBlocks.
• Guide to Safe Chemical Storage: Best Practices for the Industry. (2024, June 20). Google Cloud.
• Avoiding degradation of 2'-ethoxy-2,3'-bipyridin-6-amine during storage. Benchchem.
• Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals. (2024, September 4). alwsci.
• The Importance of Purity Determination of Pharmaceuticals. (2020, July 22). NETZSCH Analyzing & Testing.
• Properly Storing Hazardous Chemicals in Your Facility. (2024, October 27). Alltracon.
• Amine Storage Conditions: Essential Guidelines for Safety. diplomata comercial.
• Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. (2025, September 22). Biotech Spain.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. diplomatacomercial.com [diplomatacomercial.com]
• 3. rawsource.com [rawsource.com]
• 4. alltracon.com [alltracon.com]
• 5. 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one 97% | CAS: 1240526-77-5 | AChemBlock [achemblock.com]
• 6. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 7. biotech-spain.com [biotech-spain.com]
• 8. tianmingpharm.com [tianmingpharm.com]
• 9. Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals - Blogs - News [alwsci.com]

Reference Data & Comparative Studies

Escaping Flatland: Reactivity Comparison of 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one vs. 1-Boc-4-piperidone

Introduction: The Shift to 3D Chemical Space

In modern drug discovery, the over-reliance on flat, sp²-hybridized rings has been linked to poor physicochemical properties, including low aqueous solubility and high metabolic liability[1]. To combat this, medicinal chemists are increasingly utilizing conformationally restricted, sp³-rich bioisosteres.

1-Boc-4-piperidone is a ubiquitous, flat (chair-conformation) building block used to install piperidine motifs[2]. In contrast, 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one represents an advanced 3D bioisostere[3]. By bridging the piperidine ring, the molecule gains a defined vector projection and increased rigidity. However, this structural shift fundamentally alters the reactivity of the C-6 ketone, requiring bench chemists to adapt their synthetic strategies.

Structural and Thermodynamic Profiling

Understanding the reactivity differences between these two ketones requires decoupling thermodynamics from kinetics .

• 1-Boc-4-piperidone (The Kinetic Substrate): This six-membered ring exists in a relaxed chair conformation. The C-4 ketone is sterically accessible from both axial and equatorial trajectories. Consequently, nucleophilic additions (e.g., imine formation) are kinetically rapid and require only mild catalysis[2].

• 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one (The Thermodynamic Substrate): The ketone in this bicyclic system is located on the 1-carbon bridge, structurally classifying it as a cyclobutanone derivative[3]. The internal sp² bond angle is compressed to ~90°, generating immense ring strain. Transitioning to an sp³ hybridized state (ideal angle ~109.5°) relieves this strain, providing a massive thermodynamic driving force for addition reactions[1]. However, the U-shaped bicyclic framework and the bulky N-tert-butyl group create a severe steric shield. Thus, while the product is thermodynamically highly stable, the reaction is kinetically sluggish .

Fig 1. Structural and thermodynamic reactivity profiles of the two ketone building blocks.

Quantitative Reactivity Comparison

To objectively compare performance, the table below summarizes the reactivity profiles of both building blocks across standard ketone transformations.

Parameter	1-Boc-4-piperidone	3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one
Ring Strain (Ketone)	Low (~0-1 kcal/mol)	High (~25 kcal/mol)
Steric Hindrance	Low (Open equatorial approach)	Severe (Shielded by bridgehead and N-tBu)
Reductive Amination	Fast at RT (1-2h) with NaBH(OAc)₃	Slow; requires Ti(O-iPr)₄ and heating
Grignard Addition	High yield, direct addition	Prone to enolization/reduction; requires CeCl₃
Acid/Base Profile	Neutral (Carbamate protected)	Basic (Tertiary amine, pKa ~9.5)

Experimental Workflows: Overcoming Kinetic Barriers

The causality behind protocol design is critical here. For 1-Boc-4-piperidone, mild reducing agents like Sodium Triacetoxyborohydride (NaBH(OAc)₃) work perfectly because iminium formation is fast.

For the bicyclic ketone, imine formation is so sterically hindered that if a reducing agent is present immediately, it will preferentially reduce the ketone to the corresponding alcohol byproduct. Therefore, we must use a self-validating two-step protocol : forcing imine formation to completion using a strong Lewis acid/water scavenger (Titanium(IV) isopropoxide), followed by subsequent reduction.

Fig 2. Reductive amination workflow highlighting condition divergence based on sterics.

Protocol A: Standard Reductive Amination (1-Boc-4-piperidone)

• Reaction Setup: Dissolve 1-Boc-4-piperidone (1.0 equiv) and the primary amine (1.1 equiv) in 1,2-dichloroethane (DCE) (0.2 M).

• Reagent Addition: Add NaBH(OAc)₃ (1.5 equiv) in a single portion at room temperature.

• Monitoring: Stir for 2 hours. The lack of steric hindrance ensures rapid conversion without the need for inert atmosphere or heating.

• Workup: Quench with saturated aqueous NaHCO₃. Extract with dichloromethane (DCM). The neutral Boc group prevents the starting material from partitioning into the aqueous layer.

Protocol B: Strain-Driven, Sterically-Overcome Amination (3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one)

• Imine Formation (Forcing Conditions): In a flame-dried flask under N₂, dissolve the bicyclic ketone (1.0 equiv) and the primary amine (1.5 equiv) in anhydrous THF (0.2 M). Add Ti(O-iPr)₄ (2.0 equiv).

• Thermal Activation: Heat the mixture to 60 °C for 4–6 hours. Causality: The Lewis acid coordinates the sterically shielded cyclobutanone oxygen, increasing its electrophilicity, while simultaneously trapping the generated water to drive the equilibrium toward the imine.

• Reduction: Cool the reaction to 0 °C. Add a solution of NaBH₃CN (1.5 equiv) in methanol dropwise. Stir for an additional 2 hours at room temperature.

• Workup (Orthogonal Purification): Quench with 1M NaOH to precipitate titanium salts. Filter through Celite. Because the N-tert-butyl group is a basic tertiary amine, the product can be extracted into an acidic aqueous layer (e.g., 1M HCl), washed with organics to remove neutral impurities, and then basified and back-extracted. This orthogonal acid/base workup is a distinct advantage over the neutral Boc-piperidone.

Practical Considerations for the Bench Chemist

When substituting 1-Boc-4-piperidone with 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one, chemists must also be aware of base stability . Highly strained cyclobutanones are susceptible to ring-opening via retro-aldol or Haller-Bauer type cleavages if exposed to strong, unhindered aqueous bases at elevated temperatures[3]. Always utilize mild bases (like DIPEA or NaHCO₃) during the functionalization of the C-6 position prior to the sp² → sp³ transition. Once the ketone is converted to an sp³ amine or alcohol, the bicyclic framework becomes exceptionally stable.

References

• 3-Benzyl-3-azabicyclo[3.1.1]heptan-6-one: A Promising Building Block for Medicinal Chemistry Organic Letters - ACS Publications URL:[Link]

• A Process Chemistry Benchmark for sp2–sp3 Cross Couplings ACS Publications URL:[Link]

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A Tale of Two Scaffolds: A Comparative Guide to the Bioisosteric Properties of 3-Azabicyclo[3.1.1]heptane and 3-Azabicyclo[3.1.0]hexane

For the modern medicinal chemist, the quest for drug candidates with optimized pharmacokinetic and pharmacodynamic profiles is a central challenge. The strategic use of bioisosterism—the replacement of a functional group with another that retains similar biological activity but alters physicochemical properties—is a cornerstone of this endeavor. Within the growing toolkit of bioisosteric replacements, saturated bicyclic scaffolds have emerged as powerful tools to escape "flatland" and introduce three-dimensionality into drug molecules. This guide provides an in-depth comparison of two such scaffolds: 3-azabicyclo[3.1.1]heptane and 3-azabicyclo[3.1.0]hexane, offering insights into their distinct structural, physicochemical, and metabolic properties to inform rational drug design.

Introduction: The Value of Constrained Scaffolds in Drug Discovery

The introduction of rigid, three-dimensional motifs into drug candidates can offer significant advantages. By reducing the number of freely rotatable bonds, these scaffolds can pre-organize the molecule into a bioactive conformation, potentially increasing binding affinity and selectivity for its biological target. Furthermore, moving from planar, aromatic systems to saturated, sp³-rich cores can improve metabolic stability, aqueous solubility, and other key ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties.[1][2]

3-Azabicyclo[3.1.1]heptane and 3-azabicyclo[3.1.0]hexane are two such scaffolds that have garnered increasing attention. While structurally similar, the presence of a four-membered cyclobutane ring fused to a piperidine in the former, versus a three-membered cyclopropane ring in the latter, imparts distinct conformational preferences and physicochemical characteristics. This guide will dissect these differences, providing a framework for selecting the optimal scaffold for specific drug design challenges.

Structural and Conformational Analysis: A Study in Rigidity and Shape

The defining difference between these two bicyclic systems lies in their inherent strain and resulting conformational preferences.

3-Azabicyclo[3.1.0]hexane: The fusion of a cyclopropane ring to a pyrrolidine core creates a highly constrained system. The parent carbocycle, bicyclo[3.1.0]hexane, is known to adopt a stable boat-like conformation.[3][4] This rigid, puckered shape can serve as a conformationally restricted isostere for a cyclohexane ring in a boat conformation.[5] This conformational rigidity can be exploited to lock in a specific vectoral presentation of substituents, potentially enhancing interactions with a target protein.

3-Azabicyclo[3.1.1]heptane: This scaffold, containing a cyclobutane ring, is less strained than its [3.1.0] counterpart. Its conformational landscape is more nuanced and can be thought of as a constrained piperidine. Analysis of the related 6-azabicyclo[3.1.1]heptane system reveals that the stereochemistry of substituents can favor conformations that mimic either the "chair" or "boat" forms of a piperidine ring.[6] This offers a unique opportunity to use stereoisomers to explore different spatial arrangements of pharmacophoric groups.

Caption: A simplified workflow for selecting between the two scaffolds in a drug discovery program.

Synthetic Accessibility

Both scaffolds are accessible through various synthetic routes, with scalable syntheses reported for derivatives of each, making them viable for drug development campaigns.

• 3-Azabicyclo[3.1.1]heptane: A general and scalable synthesis has been developed involving the reduction of spirocyclic oxetanyl nitriles. [7]* 3-Azabicyclo[3.1.0]hexane: Common synthetic strategies include palladium-catalyzed cyclopropanation of maleimides with N-tosylhydrazones and 1,3-dipolar cycloaddition reactions. [8]

Experimental Protocol: In Vitro Metabolic Stability Assay in Liver Microsomes

To experimentally compare the metabolic stability of drug candidates containing either scaffold, an in vitro assay using liver microsomes is a standard and effective method. [1][2][9][10][11]This assay primarily assesses metabolism by cytochrome P450 enzymes.

Objective: To determine the rate of disappearance of a test compound upon incubation with liver microsomes.

Materials:

• Pooled liver microsomes (human or other species of interest)

• Test compounds (dissolved in a suitable solvent, e.g., DMSO)

• Phosphate buffer (e.g., 100 mM potassium phosphate, pH 7.4)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Positive control compounds with known metabolic stability (e.g., a rapidly metabolized compound like verapamil and a slowly metabolized compound like warfarin)

• Acetonitrile (or other suitable organic solvent) for reaction termination

• Internal standard for analytical quantification

• Incubator or water bath set to 37°C

• Centrifuge

• LC-MS/MS system for analysis

Procedure:

• Preparation:

  • Thaw the liver microsomes on ice.

  • Prepare a microsomal stock solution in phosphate buffer to the desired concentration (e.g., 1 mg/mL).

  • Prepare working solutions of the test compounds and positive controls in the incubation buffer. The final concentration of the organic solvent (e.g., DMSO) should be low (typically <1%) to avoid inhibiting enzyme activity.

• Incubation:

  • In a microcentrifuge tube, pre-warm the microsomal solution and the test compound solution at 37°C for a few minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), withdraw an aliquot of the reaction mixture.

  • Immediately terminate the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Sample Processing and Analysis:

  • Vortex the terminated samples and centrifuge at high speed to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate or vials for analysis.

  • Analyze the samples by LC-MS/MS to quantify the remaining parent compound at each time point.

Data Analysis:

• Plot the natural logarithm of the percentage of the remaining parent compound versus time.

• The slope of the linear portion of this plot represents the elimination rate constant (k).

• Calculate the half-life (t½) using the equation: t½ = 0.693 / k.

• Calculate the intrinsic clearance (CLint) using the equation: CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / mg of microsomal protein).

Caption: Step-by-step workflow for the in vitro metabolic stability assay.

Conclusion and Future Perspectives

Both 3-azabicyclo[3.1.1]heptane and 3-azabicyclo[3.1.0]hexane are valuable additions to the medicinal chemist's toolbox for creating novel, three-dimensional drug candidates with improved properties. The choice between them should be guided by a clear understanding of the drug design objective.

• 3-Azabicyclo[3.1.1]heptane is an excellent choice for replacing planar aromatic heterocycles like pyridine, offering a pathway to improved solubility and metabolic stability while maintaining key geometric parameters.

• 3-Azabicyclo[3.1.0]hexane provides a more rigid and conformationally constrained scaffold, ideal for locking in a specific bioactive conformation and serving as a mimic for puckered ring systems.

As the drive to explore novel chemical space continues, the rational application of these and other saturated bicyclic scaffolds will undoubtedly play a crucial role in the development of the next generation of therapeutics. Further direct comparative studies of these two scaffolds under identical conditions would be highly valuable to the drug discovery community.

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• MTT Lab. In vitro drug metabolism: for the selection of your lead compounds. MTT Lab Website. Accessed March 26, 2026. Link

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• Sattigeri, J. A., et al. (2008). Discovery of conformationally rigid 3-azabicyclo[3.1.0]hexane-derived dipeptidyl peptidase-IV inhibitors. Bioorganic & Medicinal Chemistry Letters, 18(14), 4087-4091. Link

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• Mjoberg, P. J., & Almlöf, J. (1977). A conformational study of bicyclo[3.1.0] hexane and of the 3-bicyclo[3.1.0]hexyl carbonium ion: an AB initio SCF investigation. Chemical Physics, 29(1-2), 201-208. Link

• Chernykh, A. V., et al. (2024). 3-Substituted 6-Azabicyclo[3.1.1]heptanes: Nonclassical Piperidine Isosteres for Drug Discovery. The Journal of Organic Chemistry. Link

• Stepakov, A. V., et al. (2025). Study of Cytotoxicity of 3-Azabicyclo[3.1.0]hexanes and Cyclopropa[a]pyrrolizidines Spiro-Fused to Acenaphthylene-1(2H)-one and Aceanthrylene-1(2H)-one Fragments Against Tumor Cell Lines. Molecules, 30(8), 3423. Link

• Ohta, H., et al. (2020). Conformational Restriction of Histamine with a Rigid Bicyclo[3.1.0]hexane Scaffold Provided Selective H3 Receptor Ligands. Molecules, 25(15), 3524. Link

• Dibchak, D., et al. (2023). Visualized comparison of 3-azabicyclo[3.1.1]heptane and 3,5-disubstituted pyridine. ResearchGate. Link

• Garcia, Y., et al. (2023). Conformational and Electron Density Analysis of Bicyclo[3.1.0]hexanes: All Roads Lead to Boats. Chemistry – A European Journal, e202302133. Link

• Morris, D. G., et al. (1977). A conformational study of bicyclo[3.1.0]hexane. Crystal and molecular structure of N′-isopropylidenebicyclo[3.1.0]hexane-6-exo-carbohydrazide. Journal of the Chemical Society, Perkin Transactions 2, (11), 1577-1580. Link

• University of Bath. Conformational Analysis. University of Bath Website. Accessed March 26, 2026. Link

• Stepakov, A. V., et al. (2024). Study of Cytotoxicity of Spiro-Fused [3-Azabicyclo[3.1.0]hexane]oxindoles and Cyclopropa[a]pyrrolizidine-oxindoles Against Tumor Cell Lines. Molecules, 29(23), 5648. Link

• Bakulina, O. V., et al. (2022). Biological Evaluation of 3-Azaspiro[Bicyclo[3.1.0]Hexane-2,5′-Pyrimidines] as Potential Antitumor Agents. Molecules, 27(18), 5988. Link

• Zheng, Y., et al. (2022). Representative bioactive compounds with a 3-azabicyclo[3.1.0]hexane core structure. ResearchGate. Link

• PubChem. 3-Azabicyclo(3.1.0)hexane. PubChem Website. Accessed March 26, 2026. Link

• Dibchak, D., et al. (2023). General Synthesis of 3-Azabicyclo[3.1.1]heptanes and Evaluation of Their Properties as Saturated Isosteres. Angewandte Chemie International Edition, 62(39), e202304246. Link

• Morvan, J., et al. (2025). 3-Oxabicyclo[3.1.1]heptanes as Isosteres of meta-Substituted Benzene Rings. Organic Letters, 27(13), 3291-3295. Link

• Sigma-Aldrich. 3-Azabicyclo[3.1.1]heptane hydrochloride. Sigma-Aldrich Website. Accessed March 26, 2026. Link

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• PubChem. (1R,5S,6R)-3-azabicyclo[3.1.0]hexan-6-ylmethanol. PubChem Website. Accessed March 26, 2026. Link

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LC-MS fragmentation patterns for validating 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one

LC-MS/MS Fragmentation Dynamics: Validating 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one Against Planar and Strained Alternatives

Executive Summary

In modern drug discovery, the strategic shift toward "escape from flatland" has accelerated the adoption of bridged bicyclic amines. Specifically, 3-azabicyclo[3.1.1]heptanes (aza-BCHeps) are increasingly deployed as 3D bioisosteres for planar piperidines and pyridines to improve solubility, lipophilicity, and metabolic stability [1]. However, validating the structural integrity of these building blocks—such as 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one —requires a nuanced approach to mass spectrometry.

As a Senior Application Scientist, I frequently observe that standard Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methods optimized for planar heterocycles fail to account for the unique strain-release fragmentation pathways of bridged systems. This guide objectively compares the LC-MS/MS performance and fragmentation causality of this specific aza-BCHep scaffold against common planar and fused alternatives, providing a self-validating protocol for rigorous structural confirmation.

The Causality of Fragmentation: Bridged vs. Planar Systems

When subjected to electrospray ionization (ESI+) and subsequent collision-induced dissociation (CID), the fragmentation of an amine is governed by charge retention and inductive cleavage mechanisms [2]. The structural topology of the ring system dictates the energy barriers required for these cleavages.

For 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one , protonation occurs at the highly basic tertiary nitrogen. The addition of collision energy triggers a highly predictable, step-wise degradation:

• Inductive Cleavage (Isobutylene Loss): The bulky tert-butyl group undergoes a rapid inductive cleavage, expelling neutral isobutylene (56 Da) to yield a secondary amine fragment at m/z 112.1. This is a low-energy pathway driven by the thermodynamic stability of the leaving alkene.

• α-Cleavage and Strain Release (CO Loss): Unlike unstrained piperidines, the [3.1.1] bridged system contains significant internal ring strain. The ketone at the 6-position is highly susceptible to α-cleavage, resulting in the extrusion of carbon monoxide (28 Da) to form a contracted m/z 84.1 product ion [3].

In contrast, planar alternatives like 1-tert-butylpiperidin-4-one exhibit a higher energy barrier for ring cleavage. After the initial loss of the tert-butyl group, the unstrained piperidine ring resists ordered fragmentation, often resulting in complex, non-specific aliphatic degradation that complicates spectral interpretation. Conversely, highly strained fused systems like 3-azabicyclo[3.1.0]hexanes often undergo premature ring collapse, bypassing the sequential cleavage steps and reducing analytical predictability.

Fig 1. Stepwise CID fragmentation pathway of 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one.

Comparative LC-MS/MS Performance Data

To objectively evaluate the analytical distinctiveness of these scaffolds, we compared their primary CID transitions. The data below summarizes the quantitative mass shifts, demonstrating why the [3.1.1] system offers superior fragmentation predictability for Multiple Reaction Monitoring (MRM) assays.

Scaffold Type	Compound	Precursor Ion [M+H]+	Primary Fragment (-C4H8)	Secondary Fragment (-CO)	Fragmentation Predictability
Bridged Bicyclic	3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one	m/z 168.1	m/z 112.1	m/z 84.1	High (Strain-directed, sequential)
Planar Heterocycle	1-tert-butylpiperidin-4-one	m/z 156.1	m/z 100.1	m/z 72.1	Moderate (Complex ring opening)
Fused Bicyclic	3-tert-butyl-3-azabicyclo[3.1.0]hexan-6-one	m/z 154.1	m/z 98.1	m/z 70.1	Low (Premature ring collapse)

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in your structural characterization, the following LC-MS/MS protocol is designed as a self-validating system. By utilizing a Collision Energy (CE) stepping approach, we confirm that the sequential neutral losses originate from the same precursor, eliminating matrix-derived artifacts or isobaric interferences [4].

Step 1: Sample Preparation & Internal Standardization

• Prepare a 1 mg/mL stock solution of 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one in LC-MS grade Acetonitrile (ACN).

• Dilute to a working concentration of 100 ng/mL using a diluent of 50:50 ACN/Water.

• Self-Validation Check: Spike the sample with 50 ng/mL of a Stable Isotope-Labeled Internal Standard (SIL-IS) to monitor and correct for potential ion suppression in the ESI source.

Step 2: UHPLC Chromatographic Separation

• Column: C18 Sub-2 µm particle size (e.g., 2.1 x 50 mm).

• Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water.

• Mobile Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile.

• Gradient: 5% B to 95% B over 3.0 minutes at a flow rate of 0.4 mL/min. The bridged bicyclic amine will typically elute earlier than its planar piperidine counterpart due to its increased 3D spherical character and reduced lipophilicity.

Step 3: ESI+ Ionization & CE Stepping (MS/MS)

• Source Parameters: Capillary Voltage at 3.0 kV, Desolvation Temperature at 400°C.

• CE Stepping: Instead of a single collision energy, apply a CE ramp (15 eV, 30 eV, 45 eV) across the chromatographic peak.

• Causality: At 15 eV, you will predominantly observe the m/z 112.1 ion (isobutylene loss). At 30 eV, the m/z 84.1 ion (CO loss) will maximize. This energy-dependent transition profile proves the structural connectivity of the aza-BCHep core.

Fig 2. Self-validating LC-MS/MS workflow for bridged bicyclic amine characterization.

Conclusion

While planar piperidines remain ubiquitous, the transition to 3D bioisosteres like 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one requires updated analytical methodologies. Because of its unique internal ring strain, this aza-BCHep scaffold provides highly predictable, sequential LC-MS/MS fragmentation (loss of isobutylene followed by carbon monoxide). By employing the self-validating CE stepping protocol outlined above, researchers can confidently map the metabolic fate of these advanced building blocks, ensuring robust data integrity in downstream drug development campaigns.

References

• Synthesis of Azabicyclo[3.1.1]heptenes Enabled by Catalyst-Controlled Annulations of Bicyclo[1.1.0]butanes with Vinyl Azides Journal of the American Chemical Society URL:[Link]

• Introduction to LC-MS Fragmentation LCGC International URL:[Link]

• Synthesis of Bridged Bicyclic Amines by Intramolecular Amination of Remote C–H Bonds: Synergistic Activation by Light and Heat Organic Letters URL:[Link]

• Conjugation of Short-Chain Fatty Acids to Bicyclic-Amines for Analysis by Liquid Chromatography Tandem Mass Spectroscopy PubMed Central (PMC) URL:[Link]

A Comparative Guide to the Spectroscopic Validation of 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one Reaction Intermediates

For Researchers, Scientists, and Drug Development Professionals

The 3-azabicyclo[3.1.1]heptane scaffold is a critical component in modern medicinal chemistry, recognized as a saturated, bicyclic isostere for commonly used rings like pyridine and piperidine.[1] Its rigid, three-dimensional structure offers unique advantages in drug design, helping to enhance both pharmacodynamic and pharmacokinetic properties of lead molecules.[2] Specifically, 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one serves as a key building block for more complex pharmaceutical agents. The synthesis of this and related bicyclic systems often involves multi-step sequences where the isolation and characterization of reaction intermediates are paramount to ensuring the desired stereochemistry and purity of the final product.

This guide provides an in-depth comparison of spectroscopic techniques for the validation of reaction intermediates in the synthesis of 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one. It is designed to equip researchers with the rationale behind experimental choices and to provide a framework for the rigorous, self-validating characterization of these complex molecules.

The Synthetic Challenge: A Need for Rigorous Intermediate Validation

The synthesis of 3-azabicyclo[3.1.1]heptane derivatives can be complex, often starting from more readily available precursors and involving key steps such as intramolecular cyclizations.[1][3] For instance, a common strategy involves the formation of the bicyclic system from a functionalized cyclobutane derivative.[1] Given the stereochemical complexity of these bridged ring systems, confirming the structure and purity of each intermediate is not merely a procedural step but a critical determinant of the success of the entire synthetic route. Spectroscopic analysis provides the necessary insights into the molecular framework, functional groups, and stereochemical arrangement of these intermediates.

A Comparative Analysis of Spectroscopic Techniques

The three primary spectroscopic tools for the elucidation of organic structures are Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FTIR) spectroscopy, and Mass Spectrometry (MS). Each provides a unique piece of the structural puzzle.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

NMR spectroscopy is arguably the most powerful tool for the detailed structural analysis of organic molecules. For the bicyclic intermediates in the synthesis of 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one, both ¹H and ¹³C NMR provide invaluable information.

Expertise & Experience in NMR Analysis:

• ¹H NMR: The chemical shifts (δ) and coupling constants (J) of the protons in the bicyclic framework are highly sensitive to their stereochemical environment.[4] The rigid nature of the azabicyclo[3.1.1]heptane core often leads to distinct and well-resolved signals for axial and equatorial protons.[4] The large tert-butyl group will exhibit a characteristic singlet, typically in the upfield region. The protons on the carbons adjacent to the nitrogen atom and the carbonyl group will be deshielded and appear at a lower field.

• ¹³C NMR: The number of unique carbon signals in the ¹³C NMR spectrum confirms the symmetry of the molecule. The chemical shift of the carbonyl carbon is highly diagnostic, typically appearing in the range of δ 200-220 ppm. The carbons attached to the nitrogen will also have a characteristic chemical shift.

• 2D NMR Techniques: For unambiguous assignment of all proton and carbon signals, 2D NMR experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are essential. These techniques reveal proton-proton and proton-carbon correlations, allowing for the complete mapping of the molecular structure.[4]

Trustworthiness through Self-Validation:

The combination of 1D and 2D NMR data provides a self-validating system. For example, a proton signal assigned to a specific position based on its chemical shift and multiplicity in the ¹H NMR spectrum can be confirmed by its correlation to a specific carbon signal in the HSQC spectrum.

Experimental Protocol: NMR Analysis of a Reaction Intermediate

• Sample Preparation: Dissolve approximately 5-10 mg of the purified intermediate in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

• Data Acquisition:

  • Record a ¹H NMR spectrum to assess purity and obtain initial structural information.

  • Record a ¹³C NMR spectrum to determine the number of unique carbons and identify the carbonyl group.

  • Perform 2D NMR experiments (COSY, HSQC, HMBC) for complete structural assignment.

• Data Analysis: Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons. Analyze the chemical shifts, multiplicities, and coupling constants to deduce the connectivity and stereochemistry. Use the 2D spectra to confirm these assignments.

Diagram: Logical Workflow for NMR-based Structural Elucidation

Caption: Workflow for comprehensive structural validation using NMR spectroscopy.

Fourier-Transform Infrared (FTIR) Spectroscopy: A Rapid Check for Key Functional Groups

FTIR spectroscopy is a quick and powerful technique for identifying the presence of specific functional groups in a molecule. In the context of the synthesis of 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one, FTIR is particularly useful for tracking the appearance and disappearance of key functional groups throughout the reaction sequence.

Expertise & Experience in FTIR Analysis:

• Carbonyl (C=O) Stretch: The most prominent and diagnostic peak for the target molecule and its ketone-containing intermediates is the strong C=O stretching absorption. For a saturated cyclic ketone, this band typically appears around 1715-1740 cm⁻¹.[5][6] The exact position can be influenced by ring strain.

• C-N Stretch: The C-N stretching vibration of the tertiary amine will be present, though it is often weaker and can be more difficult to assign definitively than the carbonyl stretch.

• Absence of Other Functional Groups: Equally important is the absence of peaks corresponding to functional groups from the starting materials, such as the -OH stretch of an alcohol or the -C≡N stretch of a nitrile, which would indicate an incomplete reaction.

Trustworthiness through Self-Validation:

By comparing the FTIR spectra of the starting material, reaction mixture at various time points, and the purified intermediate, one can confidently track the progress of the reaction. The disappearance of a reactant's characteristic peak and the appearance of a product's characteristic peak provide a clear and reliable indication of the chemical transformation.

Experimental Protocol: FTIR Analysis

• Sample Preparation: For a solid sample, a small amount can be analyzed neat using a diamond attenuated total reflectance (ATR) accessory. Alternatively, a KBr pellet can be prepared. For a liquid, a thin film can be cast between two salt plates (e.g., NaCl or KBr).

• Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands, paying close attention to the carbonyl region (around 1700 cm⁻¹) and the fingerprint region (below 1500 cm⁻¹).

Mass Spectrometry (MS): Confirming Molecular Weight and Fragmentation Patterns

Mass spectrometry provides the molecular weight of a molecule and, through fragmentation analysis, can offer additional structural information.

Expertise & Experience in MS Analysis:

• Molecular Ion Peak (M⁺): The mass-to-charge ratio (m/z) of the molecular ion peak confirms the molecular formula of the intermediate. For compounds containing nitrogen, the "nitrogen rule" is a useful diagnostic tool: a molecule with an odd number of nitrogen atoms will have an odd nominal molecular weight.[7]

• Fragmentation Pattern: The fragmentation pattern can provide clues about the structure. For bicyclic amines, characteristic fragmentation patterns can be observed.[8] For instance, cleavage of the bond alpha to the nitrogen atom is a common fragmentation pathway for amines, leading to a resonance-stabilized cation.[7]

Trustworthiness through Self-Validation:

High-resolution mass spectrometry (HRMS) can provide the exact mass of the molecular ion, allowing for the determination of the elemental composition. This provides a very high degree of confidence in the molecular formula of the intermediate.

Experimental Protocol: Mass Spectrometry Analysis

• Sample Preparation: Dissolve a small amount of the sample in a suitable volatile solvent (e.g., methanol, acetonitrile).

• Data Acquisition: Introduce the sample into the mass spectrometer using an appropriate ionization technique, such as electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI).[9] Obtain the mass spectrum.

• Data Analysis: Identify the molecular ion peak and compare its m/z value with the calculated molecular weight of the expected intermediate. Analyze the major fragment ions to see if they are consistent with the proposed structure.

Diagram: The Interplay of Spectroscopic Techniques

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Beyond Flatland: Comparative Binding Affinity of 3-Azabicyclo[3.1.1]heptane vs. Piperidine Analogs

As a Senior Application Scientist navigating the complexities of modern drug discovery, I frequently encounter the limitations of traditional saturated heterocycles. Piperidine is ubiquitous in medicinal chemistry, yet its conformational flexibility and metabolic liabilities often bottleneck clinical translation. The strategic shift toward "escaping flatland" has spotlighted bridged bicyclic systems. Among these, the 3-azabicyclo[3.1.1]heptane (3-N-BCHep) scaffold has emerged as a premier three-dimensional bioisostere for piperidine[1].

This guide objectively compares the binding affinity, structural causality, and physicochemical performance of 3-N-BCHep analogs against their piperidine counterparts, supported by empirical data and self-validating experimental protocols.

Structural Causality and the Entropic Advantage

Why does replacing a simple piperidine ring with a bridged 3-N-BCHep system fundamentally alter binding affinity? The answer lies in thermodynamics and Exit Vector Analysis (EVA)[2].

Piperidine exists primarily in a dynamic chair conformation. Upon binding to a target receptor, the molecule must adopt a specific bioactive conformation, incurring a significant entropic penalty. By contrast, 3-azabicyclo[3.1.1]heptane is conformationally locked. The bridged methylene unit rigidifies the core, pre-organizing the nitrogen and substituent exit vectors to perfectly mimic the 3D spatial arrangement of a piperidine chair (or sometimes a boat, depending on substitution) without the entropic cost of conformational restriction upon binding[2].

Furthermore, this rigidification introduces steric bulk that shields adjacent C-H bonds from cytochrome P450-mediated α-oxidation, drastically increasing metabolic stability[3].

Rational design workflow for replacing piperidine with 3-N-BCHep to enhance drug profiles.

Comparative Performance Data

To objectively evaluate this bioisosteric replacement, we analyze two distinct pharmacological contexts: P2Y14 receptor antagonists and antihistamine (Rupatadine) analogs.

Table 1: Comparative Physicochemical and Binding Affinity Data

Compound / Scaffold	Target / Context	Binding Affinity (IC50)	Aqueous Sol. (µM)	LogD	Metabolic t1/2 (min)
Piperidine Analog 14	P2Y14 Receptor	~526 nM	N/A	N/A	N/A
3-N-BCHep (MRS4833)	P2Y14 Receptor	5.92 nM	N/A	N/A	N/A
Rupatadine (Piperidine/Pyridine)	Antihistamine	High (Baseline)	29	>4.5	3.2
3-N-BCHep Analog 48	Antihistamine	High (Maintained)	365	3.8	35.7

Data synthesized from peer-reviewed literature[4],[3].

Causality in the Data: In the P2Y14 receptor antagonist series, the introduction of the bridged 3-N-BCHep system with an α-hydroxyl group (Compound 15 / MRS4833) yielded an IC50 of 5.92 nM, an 89-fold affinity enhancement over its less optimized bridged counterpart (Compound 14)[4]. In the Rupatadine model, replacing the planar/flexible rings with 3-N-BCHep preserved high target affinity while increasing aqueous solubility by over 10-fold and extending the metabolic half-life from 3.2 to 35.7 minutes[3].

Mechanistic Workflows and Methodologies

To harness these advantages, rigorous, self-validating protocols are required. Below are the field-proven methodologies for synthesizing these analogs and evaluating their binding affinities.

Protocol A: Synthesis and Incorporation via Sterically Hindered Amide Coupling

The rigid, bulky nature of 3-N-BCHep necessitates highly efficient coupling reagents to overcome steric hindrance during analog synthesis[3].

• Activation: Dissolve the target carboxylic acid (e.g., N-Boc amino acid) in anhydrous DMF. Add HATU (1.2 eq) and DIPEA (3.0 eq).

  • Causality: HATU is selected over EDC/HOBt because its highly reactive aza-benzotriazole ester intermediate efficiently overcomes the steric bulk of the bridged bicyclic amine[3].

• Coupling: Introduce the 3-azabicyclo[3.1.1]heptane derivative (1.0 eq). Stir at room temperature for 4-6 hours.

• Self-Validation Check: Monitor the reaction via LC-MS. Do not proceed to workup until the starting material peak is <5% of the total area. This internal checkpoint prevents the carryover of unreacted acid, which can complicate downstream purification.

• Reduction (Optional): If a saturated amine linkage is required, reduce the resulting amide using LiAlH4 in anhydrous THF at 0°C, yielding the final 3-N-BCHep analog[1].

Protocol B: Self-Validating Competitive Radioligand Binding Assay

To accurately measure the IC50 values (as seen in the P2Y14R data[4]), a robust radioligand binding assay is essential.

• Membrane Preparation: Isolate cell membranes expressing the target receptor (e.g., P2Y14R). Homogenize in assay buffer (50 mM Tris-HCl, pH 7.4, 5 mM MgCl2).

• Incubation: In a 96-well plate, combine 50 µg of membrane protein, a constant concentration of radioligand (e.g.,[3H]-UDP-glucose, at its Kd value), and varying concentrations of the 3-N-BCHep analog (10^-11 to 10^-4 M).

• Internal Control (Self-Validation): Include a known reference standard (e.g., standard piperidine analog) in parallel. Calculate the Z'-factor for the assay plates; a Z' > 0.5 validates the assay's dynamic range and reliability.

• Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% PEI.

  • Causality: PEI reduces non-specific binding of the radioligand to the filter matrix, maximizing the signal-to-noise ratio.

• Washing: Wash filters three times with ice-cold buffer.

  • Causality: Ice-cold buffer slows the dissociation rate ( koff​ ) of the receptor-ligand complex during the wash steps, preserving the equilibrium state achieved during incubation.

• Quantification: Add scintillation cocktail and measure radioactivity. Calculate IC50 using non-linear regression and derive the Ki via the Cheng-Prusoff equation.

Step-by-step workflow of a self-validating competitive radioligand binding assay.

Conclusion

The transition from piperidine to 3-azabicyclo[3.1.1]heptane is not merely a structural novelty; it is a thermodynamically driven strategy to enhance binding affinity, solubility, and metabolic stability. By pre-organizing the bioactive conformation and shielding vulnerable metabolic sites, 3-N-BCHep analogs provide a robust solution to the attrition rates commonly associated with flat or highly flexible heterocycles.

References

• [1] Visible-Light-Mediated Lewis Acid-Catalyzed Diradical Hydrogen Atom Transfer Reaction of Bicyclo[1.1.0]butanes | Journal of the American Chemical Society. URL:[Link]

• [4] Alicyclic Ring Size Variation of 4-Phenyl-2-naphthoic Acid Derivatives as P2Y14 Receptor Antagonists | PMC - National Institutes of Health. URL:[Link]

• [2] 3-Substituted 6-Azabicyclo[3.1.1]heptanes: Nonclassical Piperidine Isosteres for Drug Discovery | The Journal of Organic Chemistry. URL:[Link]

• [3] Unexpected Discovery of Saturated Pyridine Mimetics | ChemRxiv. URL:[Link]

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• 4. Alicyclic Ring Size Variation of 4-Phenyl-2-naphthoic Acid Derivatives as P2Y14 Receptor Antagonists - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Validating the Stereochemistry of Substituted 3-tert-Butyl-3-azabicyclo[3.1.1]heptan-6-one Derivatives

Introduction: The Structural Imperative in Drug Design

The 3-azabicyclo[3.1.1]heptane scaffold is a conformationally restricted piperidine analog that has garnered significant interest in medicinal chemistry.[1][2] Its rigid, three-dimensional structure provides a unique framework for the precise spatial arrangement of functional groups, making it an attractive core for developing selective and potent therapeutic agents.[3][4] The introduction of a bulky tert-butyl group on the nitrogen atom further locks the conformation, while substituents on the bicyclic core introduce chiral centers. The absolute and relative stereochemistry of these substituents is paramount, as it directly dictates the molecule's interaction with biological targets, influencing efficacy, selectivity, and metabolic stability.[5]

This guide provides an in-depth comparison of modern analytical techniques for the unambiguous validation of stereochemistry in substituted 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one derivatives. We will move beyond simple procedural descriptions to explain the causality behind experimental choices, offering a practical framework for researchers in drug discovery and development.

The Analytical Gauntlet: A Multi-pronged Approach to Stereochemical Elucidation

A single technique is rarely sufficient for complete stereochemical assignment. A robust validation strategy employs a combination of methods, each providing a unique piece of the structural puzzle. The choice and sequence of these techniques depend on the nature of the sample (e.g., crystallinity, quantity) and the specific questions being asked (relative vs. absolute configuration).

Sources

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• 3. General Synthesis of 3-Azabicyclo[3.1.1]heptanes and Evaluation of Their Properties as Saturated Isosteres - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. biotools.us [biotools.us]

Safety & Regulatory Compliance

Operational and Disposal Blueprint for 3-Tert-butyl-3-azabicyclo[3.1.1]heptan-6-one

Executive Summary & Chemical Profile

For researchers and drug development professionals, the safe handling and disposal of complex synthetic intermediates is just as critical as the synthesis itself. 3-Tert-butyl-3-azabicyclo[3.1.1]heptan-6-one is a bridged bicyclic amine derivative utilized in advanced pharmaceutical research. Due to its unique structural topology, it requires stringent operational controls and specialized disposal protocols to ensure laboratory safety and environmental compliance.

Table 1: Physicochemical & Hazard Profile

Property	Value / Description
Chemical Name	3-Tert-butyl-3-azabicyclo[3.1.1]heptan-6-one
CAS Registry Number	1240526-77-5[1]
Molecular Formula	C10H17NO
Molecular Weight	167.25 g/mol
GHS Classification	GHS07 (Warning)[2]
Hazard Statements	H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (STOT SE 3)[2]

| Waste Classification | Non-RCRA Hazardous Waste (Characteristic Irritant)[3] |

Hazard Assessment & Causality

To design an effective disposal plan, we must first understand the causality behind the compound's behavior. The molecule features a rigid [3.1.1] bicyclic framework paired with a bulky tert-butyl group attached directly to the nitrogen atom.

• Environmental Persistence: The steric hindrance provided by the tert-butyl group significantly reduces the molecule's susceptibility to rapid enzymatic degradation or environmental hydrolysis. Consequently, it acts as a lipophilic persistent organic pollutant if released into aquatic ecosystems. It must never be disposed of via standard drain systems.

• Irritant Properties: The basicity of the sterically hindered tertiary amine, combined with the electrophilic nature of the ketone moiety, dictates its reactivity profile. It is a documented characteristic irritant capable of causing severe eye and respiratory irritation (H319, H335)[2]. All handling and disposal operations must be conducted under a certified chemical fume hood to prevent aerosolized exposure.

Proper Disposal Procedures: Operational Workflow

Because this compound is a synthetic organic intermediate, any waste containing it—whether unreacted starting material, reaction byproducts, or contaminated solvents—must be managed under strict hazardous waste protocols[3].

Step-by-Step Methodology: Waste Segregation and Collection

This self-validating protocol ensures that incompatible chemical matrices are not mixed, preventing dangerous exothermic reactions or toxic gas evolution in the waste carboy.

• Matrix Identification: Determine if the waste stream containing the compound is primarily aqueous or organic.

• Organic Segregation (Causality Check): If the matrix is organic, quantify the halogen content. Waste containing >1% halogenated solvents (e.g., dichloromethane used during extraction phases) must be strictly segregated from non-halogenated waste (e.g., ethyl acetate, methanol). Causality: High-temperature incineration of halogenated waste requires specialized wet scrubbers to prevent the atmospheric release of toxic dioxins and furans.

• Aqueous Quenching (Self-Validating Step): For aqueous waste containing traces of the compound, adjust the pH to a neutral range (pH 6–8) using dilute acid (e.g., 1M HCl) or base (e.g., 1M NaOH).

  • Validation: Dip a pH indicator strip into the solution to confirm neutrality before transferring it to the waste container. This prevents pressure buildup from unwanted acid-base reactions inside sealed containers.

• Satellite Accumulation: Transfer the waste into a compatible, high-density polyethylene (HDPE) container. Ensure the container is tightly capped and clearly labeled with the exact chemical name (no abbreviations) and its primary hazard class[4].

Workflow for the segregation and disposal of 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one waste.

Emergency Spill Response Protocol

Spills involving 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one require immediate, controlled remediation to prevent respiratory irritation and cross-contamination of laboratory surfaces.

Step-by-Step Methodology: Spill Remediation

• Assessment & PPE: Evacuate non-essential personnel from the immediate area. Don chemical-resistant nitrile gloves, tight-fitting safety goggles, and a standard laboratory coat.

• Containment: Surround and cover the spill with an inert, inorganic absorbent material (e.g., vermiculite, sand, or diatomaceous earth). Causality: Utilizing inert absorbents prevents potential exothermic reactions that could occur if the compound interacts with combustible organic spill kits.

• Collection: Sweep the absorbed mixture using a non-sparking tool and carefully place it into a heavy-duty hazardous waste bag.

• Decontamination & Validation (Self-Validating Step): Wash the spill area with a compatible solvent (e.g., isopropanol) to dissolve any lipophilic residue, followed by a thorough wash with soap and water.

  • Validation: Perform a visual inspection under bright lighting and conduct a dry wipe test to ensure zero residue remains. If any residue is detected, repeat the wash cycle.

• Disposal: Seal the waste bag, label it as "Hazardous Waste - Spill Debris (Contains 3-tert-butyl-3-azabicyclo[3.1.1]heptan-6-one)", and transfer it to the designated waste area.

Self-validating emergency spill response protocol ensuring complete decontamination.

Regulatory Compliance and Final Disposition

Under standard environmental guidelines, laboratory chemical waste must remain under the direct control of the generator and be stored in a Satellite Accumulation Area (SAA). Containers must be inspected weekly for leaks and must be removed by an environmental health and safety (EH&S) team within 72 hours of reaching their volume limit[4].

Final disposition must be executed by a licensed hazardous waste vendor via high-temperature incineration [5]. This is the only approved method for this compound, as the extreme thermal environment ensures the complete destruction of the sterically hindered bicyclic amine framework, reducing it to safe, elemental gases and preventing environmental contamination.

References

• Title: Hazardous Chemical Waste Management Guidelines Source: columbia.edu URL: [Link]

• Title: Identifying Hazardous Waste In Your Laboratory Source: vanderbilt.edu URL: [Link]

• Title: Hazardous Waste Management Source: 800super.com.sg URL: [Link]

Sources

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• 3. vanderbilt.edu [vanderbilt.edu]
• 4. research.columbia.edu [research.columbia.edu]
• 5. Hazardous Waste Management [800super.com.sg]

Personal protective equipment for handling 3-Tert-butyl-3-azabicyclo[3.1.1]heptan-6-one

As a Senior Application Scientist, I approach chemical handling not merely as a checklist of precautions, but as a self-validating system of risk mitigation. When working with specialized bridged bicyclic scaffolds like 3-Tert-butyl-3-azabicyclo[3.1.1]heptan-6-one , understanding the mechanistic basis of its hazards is paramount to designing an effective operational and personal protective equipment (PPE) strategy.

This guide provides an authoritative, step-by-step framework for the safe handling, transfer, and disposal of this compound, grounded in its specific physicochemical profile and international safety standards.

Chemical Profiling & Hazard Causality

The core hazard of 3-Tert-butyl-3-azabicyclo[3.1.1]heptan-6-one stems directly from its structural motifs. The azabicyclo framework presents an electronically active nitrogen center, while the lipophilic tert-butyl group enhances the molecule's ability to penetrate the stratum corneum of the skin[1]. This combination leads to localized irritation and potential systemic absorption, dictating its classification under the Globally Harmonized System (GHS) as a GHS07 (Exclamation Mark) hazard[2].

Table 1: Physicochemical & Hazard Profile

Property / Hazard	Value / Classification	Mechanistic Implication
CAS Number	1240526-77-5[1]	Unique identifier for precise safety tracking and inventory management.
Molecular Formula	C10H17NO[1]	High lipophilicity increases the risk of rapid dermal penetration upon contact.
Formula Weight	167.25 g/mol [1]	Low molecular weight increases the risk of aerosolization and inhalation.
GHS Pictogram	GHS07[2]	Indicates acute toxicity, skin sensitization, and mucosal irritation[3].
Precautionary Codes	P261, P280, P302+P352[4]	Mandates strict avoidance of dust/vapor inhalation and requires comprehensive PPE[5].

Comprehensive PPE Matrix

According to , PPE selection must be directly correlated to the specific hazards identified in the workplace assessment[6]. For this compound, the primary vectors of exposure are inhalation of particulates and dermal absorption.

Table 2: Required Personal Protective Equipment

Protection Zone	Recommended Equipment	Material Specification	Scientific Justification
Eye/Face	Chemical splash goggles & face shield	ANSI Z87.1+ certified	Protects against micro-droplets and dust, preventing severe ocular irritation (P305+P351)[7].
Hands	Double-gloving system	Inner: Nitrile (4 mil)Outer: Butyl rubber	Nitrile offers tactile sensitivity; Butyl rubber resists permeation by ketone moieties.
Body	Flame-resistant lab coat & Tyvek apron	Nomex/Cotton blend	Prevents dermal exposure from accidental spills and resists static accumulation.
Respiratory	N95 or P100 Particulate Respirator	NIOSH-approved	Mitigates inhalation of aerosolized particles, ensuring strict compliance with P261[5].

Operational Workflow: Handling & Transfer Protocol

Every protocol must be a self-validating system. The following methodology ensures that each step inherently verifies the safety of the next, aligning with the guidelines set forth in [8].

Step 1: Pre-Operation Verification

• Causality: Fume hoods must maintain sufficient airflow to effectively capture aerosolized particulates of low-molecular-weight compounds.

• Action: Verify the digital airflow monitor on the fume hood reads ≥ 100 feet per minute (fpm). Confirm all PPE is donned in strict accordance with OSHA standards[6].

Step 2: Environmental Isolation

• Causality: Static electricity can rapidly aerosolize dry, powdered organic compounds, leading to immediate inhalation exposure.

• Action: Place an anti-static weighing boat on the analytical balance inside the fume hood. Ground all metal spatulas before contacting the chemical to dissipate static charges.

Step 3: Material Transfer

• Causality: Rapid air displacement forces micro-particulates into the breathing zone.

• Action: Open the primary container of 3-Tert-butyl-3-azabicyclo[3.1.1]heptan-6-one slowly to allow any built-up vapor to vent into the hood exhaust. Execute the transfer using a smooth, continuous motion.

Step 4: Decontamination & Doffing

• Causality: Cross-contamination frequently occurs during the doffing process when residual chemical on the gloves contacts unprotected skin.

• Action: Wipe the exterior of the primary container with a compatible solvent (e.g., isopropanol) before sealing. Doff the outer gloves inside the hood and dispose of them in a sealed hazardous waste bag. Wash hands immediately with soap and water to comply with GHS precautionary statement P302+P352[5].

Spill Response & Disposal Plan

In the event of a spill, immediate categorization is required to prevent systemic laboratory contamination.

Spill response decision tree for 3-Tert-butyl-3-azabicyclo[3.1.1]heptan-6-one.

Disposal Execution:

• Containment: Surround the spill with an inert, non-combustible absorbent material (e.g., diatomaceous earth or sand).

• Neutralization Avoidance: Due to the basic nature of the azabicyclo ring, strictly avoid mixing the spill with strong acids during cleanup to prevent unexpected exothermic reactions.

• Collection: Use non-sparking tools to sweep the absorbed mixture into a heavy-duty, sealable polyethylene container.

• Manifesting: Label the container clearly with "Hazardous Waste: Contains 3-Tert-butyl-3-azabicyclo[3.1.1]heptan-6-one (CAS 1240526-77-5)" and transfer it to the central Environmental Health and Safety (EHS) accumulation area for incineration.

References

• Occupational Safety and Health Administration (OSHA). "29 CFR 1910.132 - Personal Protective Equipment General Requirements." eCFR. URL:[Link]

• National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." NCBI Bookshelf. URL:[Link]

• National Institutes of Health. "GHS Classification Summary & Precautionary Statements." PubChem. URL:[Link]

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• 4. 68066-55-7|3-(Propan-2-yl)-3-azabicyclo[3.3.1]nonan-9-one|BLD Pharm [bldpharm.com]
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